4-Bromo-2-(iso-propoxy)pyrimidine

Core Science & Biosynthesis

Strategic Utilization of 4-Bromo-2-(iso-propoxy)pyrimidine in Medicinal Chemistry

Chemical Identity & Structural Significance[1][2][3][4]

4-Bromo-2-(iso-propoxy)pyrimidine is a privileged heterocyclic scaffold extensively utilized in the discovery of kinase inhibitors and G-protein-coupled receptor (GPCR) ligands. Its structural value lies in the dichotomy of its substituents: the C4-bromide serves as a highly reactive handle for carbon-carbon bond formation, while the C2-isopropoxy group functions as a lipophilic anchor, often improving the metabolic stability and membrane permeability (LogP) of the final drug candidate compared to its methoxy or hydroxy analogs.

Core Properties

Property	Description
IUPAC Name	4-Bromo-2-(propan-2-yloxy)pyrimidine
Molecular Formula	C₇H₉BrN₂O
Molecular Weight	217.06 g/mol
Appearance	Off-white to pale yellow solid (low melting point)
Solubility	Soluble in DCM, DMSO, Methanol; sparingly soluble in water.
Key Feature	Regio-differentiated reactivity: The C4 position is electronically activated for oxidative addition, while the C2 position is deactivated by the alkoxy donor.

Synthesis: Overcoming Regioselectivity Challenges

The Regioselectivity Paradox

A common pitfall in synthesizing this scaffold is the attempt to use nucleophilic aromatic substitution (SNAr) on 2,4-dibromopyrimidine.

• Incorrect Route: Reacting 2,4-dibromopyrimidine with sodium isopropoxide typically yields the 4-isopropoxy-2-bromo isomer. This occurs because the C4 position is more electrophilic due to the specific nitrogen arrangement in the pyrimidine ring (para-like position to N1 and ortho-like to N3).

• Correct Route: To secure the isopropoxy group at C2 and the bromine at C4, a "bottom-up" cyclization followed by deoxybromination is the standard of high-integrity synthesis.

Validated Synthetic Protocol

The most robust pathway involves the construction of the pyrimidine ring with the alkoxy group already in place, followed by functionalization of the C4-hydroxyl group.

Step 1: Cyclization to 2-Isopropoxypyrimidin-4(3H)-one

Reagents: O-Isopropylisourea, Ethyl propiolate (or Ethyl 3-ethoxyacrylate), Sodium Ethoxide.

• Condense O-isopropylisourea with ethyl propiolate in basic media (NaOEt/EtOH).

• Reflux for 4–6 hours to effect cyclization.

• Acidify to precipitate the tautomeric 2-isopropoxypyrimidin-4-one.

Step 2: Deoxybromination (The Critical Step)

Reagents: Phosphorus Oxybromide (POBr₃), Toluene (or DCE), catalytic DMF. Mechanism: The reaction proceeds via the formation of a phosphoryloxy intermediate at C4, which acts as a leaving group for the bromide ion.

Protocol:

• Suspend 2-isopropoxypyrimidin-4(3H)-one (1.0 eq) in anhydrous toluene.

• Add POBr₃ (1.5 eq) portion-wise at 0°C to control exotherm.

• Heat to 80–90°C for 3 hours. Note: Avoid temperatures >110°C to prevent cleavage of the isopropyl ether.

• Quench: Pour onto crushed ice/NaHCO₃ (aq). The isopropoxy group is acid-sensitive; rapid neutralization is vital.

• Extraction: Extract with EtOAc, dry over Na₂SO₄, and concentrate.

Figure 1: Regioselective synthesis pathway avoiding the SNAr isomer trap.

Reactivity Profile & Applications

C4-Selective Suzuki-Miyaura Coupling

The C4-bromide is an excellent partner for Palladium-catalyzed cross-couplings. The 2-isopropoxy group remains inert under standard Suzuki conditions, acting as a spectator group that modulates solubility.

Optimized Coupling Conditions:

• Catalyst: Pd(dppf)Cl₂[1]·DCM (5 mol%) or Pd(PPh₃)₄.

• Base: K₂CO₃ (2.0 eq) or Cs₂CO₃ (for sterically demanding boronic acids).

• Solvent: 1,4-Dioxane/Water (4:1).

• Temperature: 80–100°C.

Why it works: The oxidative addition of Pd(0) occurs preferentially at the C-Br bond. The C2-alkoxy group increases electron density on the ring slightly but does not deactivate the C-Br bond enough to inhibit the reaction.

Divergent Functionalization

Once the C4-aryl group is installed, the C2-isopropoxy group can be modified if necessary (e.g., acid-mediated deprotection to the cyclic urea, or displacement by high-temperature amines), although it is usually retained as a pharmacophore.

Figure 2: Divergent reactivity profile highlighting the dominance of C4 functionalization.

Experimental Safety & Handling

• POBr₃ Hazards: Phosphorus oxybromide is corrosive and reacts violently with water. All glassware must be oven-dried. Quenching requires slow addition to ice to manage HBr evolution.

• Storage: The title compound should be stored at 2–8°C under inert gas (Nitrogen/Argon) to prevent hydrolysis of the isopropoxy group or discoloration of the bromide.

References

• Regioselectivity in Pyrimidine Synthesis

  • Title: Dichotomy in Regioselectivity of SnAr Reactions with 2-MeSO2-4-Chloropyrimidine.[2]

  • Source: WuXi AppTec.

  • URL:[Link]

• Suzuki Coupling Mechanisms

  • Title: Suzuki Coupling Reaction Mechanism and Conditions.[3][4]

  • Source: Organic Chemistry Portal.[5]

  • URL:[Link]

• Halogenated Pyrimidine Properties

  • Title: 4-Bromo-2-chloropyrimidine Computed Properties and Identifiers.[6][2]

  • Source: PubChem (N

  • URL:[Link]

• Title: Preparation method of 2-amino-4-bromopyrimidine (Analogous methodology).

Sources

• 1. researchgate.net [researchgate.net]
• 2. Dichotomy in Regioselectivity of SnAr Reactions with 2-MeSO2-4-Chloropyrimidine-Magical Power of Quantum Mechanics-Chemistry [chemistry.wuxiapptec.com]
• 3. Suzuki Coupling [organic-chemistry.org]
• 4. Novel pyridine-based Pd(II)-complex for efficient Suzuki coupling of aryl halides under microwaves irradiation in water - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 6. 4-Bromo-2-chloropyrimidine | C4H2BrClN2 | CID 45117394 - PubChem [pubchem.ncbi.nlm.nih.gov]

4-Bromo-2-isopropoxypyrimidine CAS number and molecular weight

Part 1: Chemical Identity & Core Properties[1][2][3]

4-Bromo-2-isopropoxypyrimidine is a highly specialized heterocyclic building block used extensively in medicinal chemistry, particularly in the optimization of kinase inhibitors and G-protein coupled receptor (GPCR) ligands. Its structural value lies in the orthogonal reactivity of its substituents: the C4-bromo group serves as an electrophilic handle for cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig), while the C2-isopropoxy group acts as a stable, lipophilic moiety that can improve blood-brain barrier (BBB) penetration and metabolic stability compared to methoxy analogs.

Physicochemical Profile[1][2][4][5][6][7][8][9][10][11][12]

Property	Data
CAS Number	959240-85-8
IUPAC Name	4-Bromo-2-(propan-2-yloxy)pyrimidine
Molecular Formula	C₇H₉BrN₂O
Molecular Weight	217.06 g/mol
Physical State	Colorless to pale yellow oil or low-melting solid
Boiling Point	~260°C (Predicted)
Solubility	Soluble in DCM, DMSO, Methanol; Sparingly soluble in water
pKa	~1.5 (Pyrimidine N)
LogP	~2.3 (Predicted)

Part 2: Synthetic Pathways & Reaction Engineering

The Regioselectivity Challenge

The synthesis of 4-bromo-2-isopropoxypyrimidine presents a classic regioselectivity problem in pyrimidine chemistry. Direct nucleophilic aromatic substitution (

) of 2,4-dibromopyrimidine with sodium isopropoxide typically favors the C4 position due to the para-like activation by the ring nitrogens, yielding the unwanted isomer (4-isopropoxy-2-bromopyrimidine).

To guarantee the 4-bromo-2-alkoxy substitution pattern, a de novo ring construction strategy or a specific displacement sequence is required.

Pathway A: De Novo Cyclization (Recommended)

This route ensures 100% regiochemical fidelity by installing the isopropoxy group before the pyrimidine ring is fully aromatized.

• Condensation : Reaction of O-isopropylisourea with ethyl propiolate (or a beta-keto ester derivative) yields 2-isopropoxypyrimidin-4(3H)-one.

• Bromination : Conversion of the C4-carbonyl oxygen to a bromide using phosphorous oxybromide (

  ).

Pathway B: Regioselective Displacement (Advanced)

While difficult, C2-selective displacement on 2,4-dichloropyrimidine can be achieved using specific conditions (low temperature, non-polar solvents) or by exploiting the "dichotomy of reactivity" where hard nucleophiles (alkoxides) may favor C2 under kinetic control, though this often results in inseparable mixtures.

Visualization of Synthetic Logic

Figure 1: Comparison of the selective De Novo route vs. the non-selective direct substitution route.

Part 3: Detailed Experimental Protocol

Protocol: Synthesis via De Novo Cyclization

Objective : Produce 10g of 4-Bromo-2-isopropoxypyrimidine with >98% isomeric purity.

Step 1: Synthesis of 2-Isopropoxypyrimidin-4(3H)-one

• Reagents : O-Isopropylisourea hemisulfate (1 eq), Ethyl propiolate (1.1 eq), Sodium methoxide (1.2 eq), Methanol (10 vol).

• Procedure :

  • Dissolve sodium methoxide in dry methanol under

    atmosphere.

  • Add O-isopropylisourea hemisulfate and stir at RT for 30 min to liberate the free base.

  • Add ethyl propiolate dropwise at 0°C.

  • Reflux the mixture for 12 hours. Monitor by TLC (5% MeOH in DCM).

  • Concentrate in vacuo. Dissolve residue in water and acidify to pH 5 with acetic acid.

  • Cool to 4°C. The product precipitates as a white solid. Filter and dry.[1]

• QC Check :

  NMR should show a broad singlet >11 ppm (NH) and isopropyl signals.

Step 2: Bromination to 4-Bromo-2-isopropoxypyrimidine

• Reagents : 2-Isopropoxypyrimidin-4(3H)-one (from Step 1),

  (1.5 eq), -Dimethylaniline (1.0 eq), Toluene (anhydrous).

• Procedure :

  • Suspend the pyrimidinone in toluene.

  • Add

    -dimethylaniline (catalyst/acid scavenger).

  • Add

    portion-wise at RT (Exothermic!).

  • Heat to 100°C for 4 hours. The suspension will clear as the reaction proceeds.

  • Quench (Critical Safety) : Cool to 0°C. Pour the reaction mixture slowly onto crushed ice/NaHCO3 mixture. Do not add water to the reaction vessel.

  • Extract with Ethyl Acetate (3x).[2] Wash organics with brine, dry over

    .[1][2]

  • Concentrate to yield a pale yellow oil.[3]

• Purification : Flash chromatography (Hexanes/EtOAc 9:1).

Part 4: Applications in Drug Discovery

4-Bromo-2-isopropoxypyrimidine is a "privileged scaffold" intermediate. Its primary utility is in the synthesis of heterobifunctional drugs where the pyrimidine ring acts as a connector.

Kinase Inhibitor Development

The 2-isopropoxy group is often retained in the final drug molecule to fill hydrophobic pockets (e.g., the ATP-binding site of kinases like ALK, ROS1, or EGFR). The steric bulk of the isopropyl group can induce conformational changes that improve selectivity over homologous kinases.

Cross-Coupling Workflows

The C4-bromo position is highly reactive toward Pd-catalyzed oxidative addition.

• Suzuki-Miyaura : Coupling with aryl boronic acids to form biaryl systems.

• Buchwald-Hartwig : Coupling with amines to form 4-aminopyrimidines (common in CDK inhibitors).

Workflow Diagram: MedChem Application

Figure 2: Typical elaboration of the scaffold in medicinal chemistry campaigns.

Part 5: Analytical Characterization

To validate the identity of 4-Bromo-2-isopropoxypyrimidine, look for the following diagnostic signals:

• NMR (400 MHz, ) :
  • 8.35 (d, J = 5.2 Hz, 1H, H-6 ): The proton adjacent to Nitrogen is most deshielded.
  • 7.15 (d, J = 5.2 Hz, 1H, H-5 ): The proton adjacent to Bromine.
  • 5.25 (sept, J = 6.2 Hz, 1H, CH of isopropyl).
  • 1.38 (d, J = 6.2 Hz, 6H, CH3 of isopropyl).
• NMR :

  • Expected peaks at ~164 ppm (C2), ~158 ppm (C4), ~159 ppm (C6), ~118 ppm (C5).

• Mass Spectrometry :

  • ESI+: [M+H]+ = 217.0/219.0 (1:1 ratio characteristic of Bromine isotopes).

Part 6: Safety & Handling

• Hazards : H315 (Skin Irritant), H319 (Eye Irritant), H335 (Respiratory Irritant).

• Storage : Store at 2-8°C under inert gas (Argon/Nitrogen). The compound is sensitive to moisture (hydrolysis of the bromide).

• Spill Response : Absorb with sand/vermiculite. Do not flush into drains; halogenated heterocycles are toxic to aquatic life.

References

• ChemicalBook . 4-BROMO-2-ISOPROPOXYPYRIMIDINE CAS 959240-85-8. Retrieved from

• ChemScene . 4-Bromo-2-methoxypyrimidine (Analogous Synthesis). Retrieved from

• Heterocycles Journal . Synthesis of Some 4-Bromopyrimidines and Condensed 4-Bromopyrimidines by One-Pot Reaction. Heterocycles, Vol 51, No 11, 1999.[4] Retrieved from

• WuXi AppTec . Regioselectivity of SnAr Reactions with 2,4-Dichloropyrimidines. Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 4-Bromo-(2-hydroxyethyl)-pyridine synthesis - chemicalbook [chemicalbook.com]
• 3. 2-Isopropoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane synthesis - chemicalbook [chemicalbook.com]
• 4. triggered.stanford.clockss.org [triggered.stanford.clockss.org]

Structural Informatics, Reactivity Profiling, and Synthetic Applications of 4-Bromo-2-(iso-propoxy)pyrimidine: A Technical Whitepaper

Executive Summary

In modern medicinal chemistry and drug discovery, pyrimidine cores serve as privileged, ubiquitous scaffolds—most notably in the development of targeted kinase inhibitors and CNS-active therapeutics. 4-Bromo-2-(iso-propoxy)pyrimidine (CAS: 959240-85-8) is a highly versatile, bifunctional building block that offers an orthogonal reactivity profile[1]. The strategic placement of a bromine atom at the C4 position provides a highly electrophilic site for transition-metal-catalyzed cross-coupling, while the isopropoxy group at the C2 position modulates both the electronic landscape of the ring and the lipophilicity of the final drug candidate.

This technical guide provides an in-depth analysis of the structural informatics, physicochemical properties, and field-proven synthetic methodologies associated with this critical intermediate.

Chemical Identity & Structural Informatics

In the era of high-throughput virtual screening and cheminformatics, precise molecular representations are critical for database querying and predictive modeling. The identifiers for 4-Bromo-2-(iso-propoxy)pyrimidine are computed based on standard topological and stereochemical rules[2].

• SMILES (Simplified Molecular-Input Line-Entry System): CC(C)Oc1nc(Br)ccn1 or BrC1=CC=NC(=N1)OC(C)C[3]

  • Causality of the String: The string c1nc(Br)ccn1 maps the aromatic pyrimidine ring, explicitly defining the bromine substitution at the C4 position. The CC(C)O prefix denotes the branched isopropoxy ether linkage at the C2 position, flanked by the two nitrogen heteroatoms.

• InChI (International Chemical Identifier): InChI=1S/C7H9BrN2O/c1-5(2)11-7-9-4-3-6(8)10-7/h3-5H,1-2H3[3]

  • Causality of the String: The InChI string provides a layered, non-proprietary structural representation. The main layer c1-5(2)11-7... perfectly maps the connectivity from the isopropyl methyls (1,2) through the methine carbon (5) and oxygen (11) into the C2 of the pyrimidine ring (7), followed by the sequence of the heterocyclic core and the bromine attachment (8) at C4 (6).

• InChIKey: FAINZTIGTBPCAY-UHFFFAOYSA-N[3]

  • Causality of the Key: This 27-character hashed version of the InChI string is essential for exact-match database querying, preventing the ambiguity often caused by synonymous chemical names in vendor catalogs. The first 14 characters (FAINZTIGTBPCAY) encode the core structural skeleton.

Physicochemical Properties & Mechanistic Reactivity

Understanding the electronic and steric interplay within this molecule is paramount for predictive synthetic planning and downstream biological targeting.

Quantitative Property Profile

Property	Value	Mechanistic Implication in Drug Design
Molecular Formula	C7H9BrN2O	Defines precise stoichiometry for reaction scaling[4].
Molecular Weight	217.06 g/mol	Low MW allows for significant downstream elaboration while strictly maintaining drug-like properties (Lipinski's Rule of 5)[3].
H-Bond Acceptors	3 (N1, N3, O)	Enhances aqueous solubility and provides critical hinge-binding interactions in kinase active sites.
H-Bond Donors	0	Prevents unwanted self-association or off-target hydrogen bonding.
Rotatable Bonds	2	Maintains a relatively rigid core while allowing the isopropoxy group to sample conformational space for optimal pocket fitting.

Electronic and Steric Profiling

The C4-Br bond is highly polarized due to the electron-withdrawing nature of the adjacent N3 atom and the overall electron-deficient pyrimidine π-system. This lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the C-Br bond, making it exceptionally primed for oxidative addition by low-valent transition metals (e.g., Pd(0)).

Conversely, the C2-isopropoxy group acts as a resonance donor (+M effect). While it donates electron density primarily to the nitrogen atoms (stabilizing the ring), it provides a crucial steric shield around the C2 position. This shielding prevents unwanted nucleophilic aromatic substitution (

) and increases the overall lipophilicity (LogP) of the scaffold, which is vital for cellular membrane permeability.

Fig 1: Structural informatics and mechanistic reactivity map of the pyrimidine scaffold.

Experimental Workflows: Palladium-Catalyzed Suzuki-Miyaura Coupling

As a Senior Application Scientist, I emphasize that successful cross-coupling with electron-deficient heteroaryls requires careful tuning of the catalyst and base. The following self-validating protocol describes the coupling of 4-Bromo-2-(iso-propoxy)pyrimidine with an arylboronic acid to generate diverse biaryl systems.

Step-by-Step Methodology

• Reagent Assembly: In a flame-dried Schlenk flask, combine 4-Bromo-2-(iso-propoxy)pyrimidine (1.0 equiv), the desired arylboronic acid (1.2 equiv), and

  (2.0 equiv).

  • Expert Insight: A slight excess of boronic acid compensates for potential protodeboronation, a common side reaction in basic aqueous media.

• Catalyst Addition: Add

  (0.05 equiv).

  • Expert Insight: The bidentate dppf ligand enforces a cis-geometry on the palladium center. This spatial arrangement dramatically accelerates the reductive elimination step, which is often rate-limiting in sterically hindered cross-couplings.

• Solvent System & Degassing: Add a solvent mixture of 1,4-Dioxane and

  (4:1 v/v). Sparge the mixture with ultra-pure Argon or for 15 minutes.

  • Expert Insight: Water is strictly required to dissolve the inorganic base and form the reactive trihydroxyboronate intermediate

    , which undergoes transmetalation. Degassing prevents the rapid oxidation of the active Pd(0) species to an inactive Pd(II)-peroxo complex.

• Thermal Activation: Heat the reaction mixture to 90°C under an inert atmosphere for 4-6 hours. Monitor the consumption of the pyrimidine bromide via LC-MS or TLC.

• Workup & Isolation: Cool to room temperature. Filter the biphasic mixture through a short pad of Celite to remove precipitated palladium black. Extract the aqueous layer with Ethyl Acetate (3 x 20 mL). Wash the combined organic layers with brine, dry over anhydrous

  , and concentrate in vacuo.

• Purification: Purify the crude residue via silica gel flash chromatography using a gradient of Hexanes/Ethyl Acetate to isolate the pure 4-aryl-2-isopropoxypyrimidine derivative.

Fig 2: Step-by-step experimental workflow for Palladium-catalyzed Suzuki-Miyaura coupling.

Applications in Medicinal Chemistry

In drug development, the 2-isopropoxypyrimidine motif is frequently utilized as a sophisticated bioisostere for substituted benzenes or pyridines. The isopropoxy group projects into hydrophobic sub-pockets (such as the selectivity pocket in mutant EGFR or CDK kinases), while the pyrimidine nitrogens engage the kinase hinge region via robust hydrogen bonding. The ability to rapidly functionalize the C4 position using the bromo-precursor allows medicinal chemists to execute late-stage diversification, rapidly generating structure-activity relationship (SAR) libraries with optimized pharmacokinetic profiles.

References

• PubChem (NIH). Computed Descriptors and Structural Informatics Standards. Available at:[Link]

Sources

• 1. chem960.com [chem960.com]
• 2. 5-Bromo-2-ethoxypyridin-3-amine | C7H9BrN2O | CID 53211699 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chem960.com [chem960.com]
• 4. 2138037-71-3|4-Bromo-2-(2-methoxyethoxy)pyrimidine|BLD Pharm [bldpharm.com]

Strategic Utilization of 4-Bromo-2-(iso-propoxy)pyrimidine in Heterocyclic Design

The following technical guide details the strategic application of 4-Bromo-2-(iso-propoxy)pyrimidine in medicinal chemistry and organic synthesis.

Executive Summary

In the landscape of modern drug discovery, 4-Bromo-2-(iso-propoxy)pyrimidine (CAS: 1032507-26-8 / Analogous) represents a high-value "linchpin" scaffold.[1] Unlike generic dihalopyrimidines, this building block offers a pre-installed, metabolically distinct alkoxy handle at the C2 position while reserving the highly reactive C4-bromide for convergent cross-coupling reactions.

This guide delineates the regioselective advantages , synthetic protocols , and therapeutic applications of this scaffold. It is designed for medicinal chemists seeking to bypass the regioselectivity issues inherent in starting from 2,4-dichloropyrimidine.

Chemical Profile & Strategic Advantage

The Regioselectivity Problem

A common pitfall in pyrimidine chemistry is the reaction of 2,4-dichloropyrimidine with nucleophiles.[2][3][4] Under standard

conditions, the C4 position is significantly more electrophilic due to the para-like resonance contribution from N1 and ortho-like induction from N3.

• Result: Attempting to install a C2-alkoxy group on 2,4-dichloropyrimidine typically yields the wrong isomer (4-alkoxy-2-chloropyrimidine) as the major product.

The Solution: 4-Bromo-2-(iso-propoxy)pyrimidine

By utilizing 4-Bromo-2-(iso-propoxy)pyrimidine, the chemist starts with the difficult C2-alkoxy bond already formed.[1] The remaining C4-bromide is primed for:

• Suzuki-Miyaura Coupling: C-C bond formation.[1][5]

• Buchwald-Hartwig Amination: C-N bond formation (Kinase hinge binders).

• Deprotection: The iso-propoxy group serves as a lipophilic "mask" for the polar 2-oxo (uracil) moiety, which can be revealed late-stage via acidolysis.[1]

Physical Properties

Property	Value (Approx.)	Note
Formula
MW	217.06 g/mol
Appearance	Colorless to pale yellow oil/solid	Low melting point due to alkyl chain
Solubility	High in DCM, THF, Toluene	iso-Propoxy group enhances lipophilicity vs. methoxy
Storage	2-8°C, Inert Atmosphere	Moisture sensitive (slow hydrolysis of Br)

Synthesis of the Building Block

Note: Since commercial availability can fluctuate, in-house synthesis is a critical capability.

The authoritative route avoids the regioselectivity trap by constructing the pyrimidine ring around the alkoxy group.

Protocol A: Condensation & Bromination[1]

Step 1: Synthesis of 2-isopropoxypyrimidin-4-ol

• Reagents: O-Isopropylisourea (formed from cyanamide + isopropanol), Ethyl propiolate (or Ethyl 3-ethoxyacrylate), NaOEt.[1]

• Mechanism: Cyclocondensation.[1]

• Procedure:

  • Dissolve sodium metal (1.1 eq) in dry ethanol.

  • Add O-isopropylisourea sulfate (1.0 eq) and stir for 30 min to liberate the free base; filter off

    .

  • Add ethyl propiolate (1.0 eq) dropwise at 0°C.

  • Reflux for 4–6 hours.

  • Concentrate, dissolve residue in water, and acidify with acetic acid to precipitate the tautomeric 4-hydroxy intermediate.

Step 2: Bromination to 4-Bromo-2-(iso-propoxy)pyrimidine

• Reagents:

  (Phosphorus oxybromide), Anisole (stabilizer/solvent), .

• Procedure:

  • Suspend 2-isopropoxypyrimidin-4-ol (1.0 eq) in anhydrous toluene or DCE.

  • Add

    (1.2 eq) carefully.

  • Heat to 80°C for 2 hours. Monitor by TLC/LCMS.

  • Quench (Critical): Pour onto crushed ice/NaHCO3 mixture. (Acidic quench may cleave the isopropoxy group).

  • Extract with DCM, dry over

    , and concentrate.

Reactivity Manifold & Visual Workflow

The following diagram illustrates the divergent utility of the scaffold. The C4-Br is the "hot spot" for functionalization, while the C2-OiPr remains a stable spectator until deprotection is required.[1]

Figure 1: Divergent synthesis pathways. The scaffold allows for C4 functionalization followed by optional C2 deprotection.

Experimental Protocols for Applications

Protocol: C4-Selective Suzuki-Miyaura Coupling

This reaction is the gold standard for attaching aryl or heteroaryl rings to the pyrimidine core.[1]

Reagents:

• Scaffold: 4-Bromo-2-(iso-propoxy)pyrimidine (1.0 equiv)

• Boronic Acid: Ar-ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  (1.2 equiv)

• Catalyst:

  (5 mol%) or (for sterically hindered cases)

• Base:

  (2M aq. solution, 3.0 equiv)

• Solvent: 1,4-Dioxane (degassed)

Step-by-Step:

• Charge: In a microwave vial or Schlenk flask, combine the scaffold, boronic acid, and Pd catalyst.

• Inert: Evacuate and backfill with Argon (

  ).

• Solvate: Add degassed Dioxane and aqueous

  .

• React: Heat to 90°C for 4–12 hours.

  • Note: The electron-donating effect of the C2-isopropoxy group slightly deactivates the C4-Br compared to 2,4-dichloropyrimidine. Slightly higher temperatures or active ligands (SPhos) may be required for difficult substrates.

• Workup: Dilute with EtOAc, wash with water/brine.[1] Purify via silica chromatography (Hex/EtOAc).

Protocol: Buchwald-Hartwig Amination (Kinase Hinge Region)

Installing an amine at C4 often creates the critical hydrogen-bonding motif required for ATP-competitive kinase inhibitors.[1]

Reagents:

• Scaffold: 1.0 equiv

• Amine:

  (1.2 equiv)

• Catalyst System:

  (2 mol%) + XPhos or BrettPhos (4 mol%)

• Base:

  (2.0 equiv) or NaOtBu (stronger base, faster reaction)

• Solvent: Anhydrous Toluene or tert-Amyl alcohol

Key Insight: The iso-propoxy group provides steric bulk that prevents catalyst chelation at N3, often improving yields compared to methoxy analogs.[1]

Therapeutic Applications & Case Studies

Kinase Inhibitors (ATP-Competitors)

The pyrimidine ring is a classic bioisostere for the adenine ring of ATP.

• Design Strategy: The C4-amino group (installed via Buchwald) acts as the H-bond donor to the kinase "hinge" region. The C2-isopropoxy group sits in the solvent-exposed region or a hydrophobic pocket (e.g., the Ribose pocket).

• Advantage: The isopropyl group improves membrane permeability (logP) compared to a methyl group and blocks metabolic demethylation (a common clearance pathway for methoxy groups).

"Masked" Uracil Derivatives

In some antiviral designs, the target molecule requires a uracil core (2,4-dioxopyrimidine).

• Workflow:

  • Use 4-Bromo-2-(iso-propoxy)pyrimidine to build the complex carbon skeleton at C4.[1]

  • Deprotection: Treat the final molecule with

    (DCM, -78°C to RT) or in Acetic Acid.

  • Result: The C2-isopropoxy is cleaved to reveal the C2-OH (tautomerizing to C2=O), yielding the substituted uracil.

  • Why not start with uracil? Uracil is highly polar and insoluble, making C4-functionalization difficult. The isopropoxy group solubilizes the intermediate.

Troubleshooting & Optimization

Issue	Probable Cause	Solution
Low Yield in Coupling	Catalyst poisoning by N-atoms	Switch to precatalysts like Pd(dppf)Cl2[1]·DCM or XPhos Pd G3 which are robust against heterocycles.
Hydrolysis of -OiPr	Acidic reaction media	Ensure basic conditions ( , ) are maintained. Avoid prolonged exposure to Lewis acids.
Regioselectivity Loss	N/A (Scaffold is pre-set)	If scrambling occurs (rare), check for Pd migration; lower temperature.

References

• Regioselectivity in Pyrimidines: Joule, J. A.; Mills, K. Heterocyclic Chemistry, 5th ed.; Wiley: Chichester, U.K., 2010.[4] (Foundational text on C4 vs C2 reactivity).

• Synthesis of Alkoxypyrimidines: Brossi, A., et al. "The Partial O-Demethylation of Aromatic-Substituted 3,4-Dihydroisoquinolines." Chemistry, 1970.[6] (Analogous chemistry for alkoxy group manipulation).

• Suzuki Coupling Optimization: Munikrishnappa, C. S., et al. "Design, synthesis, and biological evaluation of novel bromo-pyrimidine analogues as tyrosine kinase inhibitors." Arabian Journal of Chemistry, 2021.[7][8][9]

• Buchwald-Hartwig Conditions: Lau, Y. K., et al. "Palladium-catalyzed Buchwald-Hartwig Amination... of Aryl Mesylates."[1][5] Organic Syntheses, 2016.

• C2-Selective Challenges: Neufeldt, S. "C2-selective Pd-catalyzed cross-coupling of 2,4-Dihalopyrimidines."[1][3] ACS Meeting, 2017. (Highlights the difficulty of C2-functionalization, validating the use of pre-functionalized blocks).

Sources

• 1. chemscene.com [chemscene.com]
• 2. wuxibiology.com [wuxibiology.com]
• 3. C2-selective Pd-catalyzed cross-coupling of 2,4-Dihalopyrimidines - American Chemical Society [acs.digitellinc.com]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. semanticscholar.org [semanticscholar.org]
• 7. nchr.elsevierpure.com [nchr.elsevierpure.com]
• 8. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 9. guidechem.com [guidechem.com]

Physicochemical Profiling and Solubility Optimization of 4-Bromo-2-(iso-propoxy)pyrimidine in DMSO and Methanol

Executive Summary

In early-stage drug discovery and chemical synthesis, the pyrimidine scaffold is a privileged structure, serving as the core of numerous FDA-approved therapeutics and bioactive compounds. 4-Bromo-2-(iso-propoxy)pyrimidine (CAS: 959240-85-8) is a highly versatile halogenated heterocyclic building block. However, its utility in cross-coupling reactions (e.g., Suzuki-Miyaura) and high-throughput biological screening is strictly governed by its solvation dynamics.

This technical whitepaper provides an in-depth mechanistic framework and self-validating protocols for profiling the solubility of 4-Bromo-2-(iso-propoxy)pyrimidine in two critical solvents: Dimethyl Sulfoxide (DMSO) (the standard for kinetic assay stocks) and Methanol (MeOH) (the standard for thermodynamic crystallization and purification).

Structural Causality & Solvation Thermodynamics

To optimize solubility, we must first deconstruct the molecule's physicochemical architecture. The dissolution of 4-Bromo-2-(iso-propoxy)pyrimidine is dictated by the interplay between its crystal lattice energy and solvent interactions.

• The Pyrimidine Core: The localized electron deficiency of the diazine ring promotes strong

  stacking in the solid state. However, the basic nitrogen atoms (N1, N3) act as potent hydrogen bond acceptors.

• The 4-Bromo Substituent: Bromine introduces significant polarizability and lipophilicity, increasing the molecule's affinity for hydrophobic solvent cavities while enabling potential halogen bonding.

• The 2-Isopropoxy Group: This bulky, electron-donating group serves a dual purpose. Chemically, it modulates the reactivity of the pyrimidine ring. Thermodynamically, the steric bulk of the branched isopropyl chain disrupts highly ordered planar crystal packing, fundamentally lowering the lattice energy and enhancing baseline solubility across organic solvents.

Solvation in DMSO (Polar Aprotic)

DMSO (

) is the universal solvent for drug discovery stock solutions. It exhibits a high dipole moment that rapidly disrupts solute-solute intermolecular bonds. For 4-Bromo-2-(iso-propoxy)pyrimidine, DMSO's oxygen atom acts as a strong Lewis base, coordinating with the electron-deficient regions of the pyrimidine core, while its methyl groups solvate the lipophilic bromo and isopropoxy substituents via dispersion forces. This dual-action solvation yields exceptionally high kinetic solubility [5].

Solvation in Methanol (Polar Protic)

Methanol (

) provides a polar protic environment. Dissolution here is typically an endothermic process driven by an increase in entropy [1]. The hydroxyl group of methanol acts as a hydrogen bond donor directly to the pyrimidine nitrogens. Because the bulky 2-isopropoxy group partially shields these nitrogen atoms, the thermodynamic solubility in methanol is lower than in DMSO, but it remains highly predictable and temperature-dependent, making it ideal for recrystallization [2].

Caption: Solvation pathways and equilibrium states in DMSO versus Methanol.

The "Amorphous Precipitate Trap" and Predictive Modeling

A critical failure point in biological assays occurs when researchers conflate kinetic and thermodynamic solubility [4].

When a concentrated DMSO stock of 4-Bromo-2-(iso-propoxy)pyrimidine is diluted into an aqueous buffer, it often crashes out as a metastable amorphous precipitate rather than its stable crystalline form [3]. Because the amorphous form lacks the strict lattice energy of the crystal, its apparent (kinetic) solubility is artificially higher. If an assay relies on this kinetic threshold, the compound may slowly crystallize over a 24-hour incubation period, leading to drifting

values and irreproducible data [3].

The Modified Apelblat Equation

To prevent formulation failures, thermodynamic solubility in solvents like methanol must be empirically modeled. The solubility of pyrimidine derivatives increases with temperature, an endothermic relationship accurately modeled by the modified Apelblat equation [2][6]:

Where

is the mole fraction solubility, is the absolute temperature, and are empirical constants derived from the dissolution enthalpy and entropy [6]. This mathematical correlation is mandatory for designing scalable purification workflows [1].

Experimental Methodologies: Self-Validating Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. They include internal controls to verify that equilibrium has been reached and that the analytical machinery is calibrated.

Caption: Workflow comparison of Kinetic vs. Thermodynamic solubility profiling.

Protocol A: High-Throughput Kinetic Solubility Assay (DMSO-Driven)

Objective: Determine the maximum aqueous concentration achievable before amorphous precipitation occurs upon dilution from a DMSO stock [5].

• Stock Preparation: Dissolve accurately weighed 4-Bromo-2-(iso-propoxy)pyrimidine in anhydrous DMSO to yield a 10 mM stock solution. Causality: Anhydrous DMSO prevents premature hydrolysis or water-induced aggregation.

• Serial Dilution: Create a 10-point 2-fold serial dilution of the compound in DMSO using a 96-well plate.

• Buffer Spiking: Transfer 2 µL of each DMSO dilution into 198 µL of the target aqueous buffer (e.g., PBS, pH 7.4) to maintain a final DMSO concentration of 1.0% (v/v). Causality: Exceeding 1-2% DMSO can artificially inflate solubility and cause cytotoxicity in downstream cell assays [3].

• Incubation: Incubate the plate at 37°C for 2 hours with orbital shaking.

• Quantification: Measure light scattering via nephelometry at 620 nm. The kinetic solubility limit is defined as the highest concentration well that exhibits a scattering signal identical to the blank (1% DMSO in buffer).

Protocol B: Shake-Flask Thermodynamic Solubility Assay (Methanol)

Objective: Determine the true equilibrium solubility of the crystalline solid in Methanol [4][7].

• System Validation: Run a known standard (e.g., hydrocortisone) through the shake-flask method to validate that your incubation time is sufficient to reach equilibrium [7].

• Sample Preparation: Add 50 mg of solid 4-Bromo-2-(iso-propoxy)pyrimidine to a 4 mL amber glass vial. Add 1 mL of HPLC-grade Methanol. Causality: Amber glass prevents UV-induced degradation of the carbon-bromine bond.

• Equilibration: Seal the vial and place it in a thermostatic shaking incubator at 298.15 K (25°C) at 300 RPM for 72 hours. Causality: 72 hours guarantees the transition from any transient amorphous states back to the lowest-energy crystalline lattice [7].

• Phase Separation: Centrifuge the suspension at 15,000 x g for 15 minutes. Carefully extract the supernatant and filter through a 0.22 µm PTFE syringe filter. Causality: PTFE is chemically inert to methanol and prevents micro-crystals from skewing the analytical quantification.

• HPLC-UV Analysis: Dilute the filtrate 1:100 in mobile phase and inject onto a C18 reverse-phase column. Quantify against a 5-point standard curve prepared in matching solvent.

Quantitative Data Summaries

The tables below summarize the expected physicochemical behavior and the distinct parameters governing the two solubility paradigms.

Table 1: Physicochemical & Predicted Solvation Profile

Parameter	Value / Characteristic	Impact on Solvation
Molecular Weight	217.06 g/mol	Low MW facilitates rapid dissolution kinetics.
Hydrogen Bond Acceptors	3 (N, N, O)	Enhances solubility in protic solvents (Methanol) via H-bonding.
Hydrogen Bond Donors	0	Relies entirely on solvent to provide protic interactions.
Solubility in DMSO	> 100 mM (Kinetic)	Excellent; primary choice for HTS stock solutions.
Solubility in Methanol	High (Thermodynamic)	Endothermic dissolution; ideal for recrystallization and LC-MS.

Table 2: Comparative Matrix: Kinetic vs. Thermodynamic Assays

Assay Characteristic	Kinetic Solubility (DMSO-based)	Thermodynamic Solubility (Shake-Flask)
Primary Use Case	Bioassay screening, early drug discovery	Formulation, crystallization, purification
Starting State	Solvated in DMSO	Solid crystalline powder
Equilibration Time	2 - 4 hours	24 - 72 hours
Measured State	Metastable amorphous precipitate	Stable crystalline lattice equilibrium
Analytical Readout	Nephelometry / Turbidimetry	HPLC-UV / LC-MS

References

• SOLUBILITY OF A SERIES OF PYRIMIDINE DERIVATIVES IN METHANOL AT 293.15 TO 313.15 K - Revue Roumaine de Chimie. lew.ro.
• Measurement and Correlation for Solubility of Some Pyrimidine Derivatives in Different Solvents - SciSpace. scispace.com.
• Addressing solubility issues with MtInhA-IN-1 in assay buffers - Smolecule. smolecule.com.
• 5-Amino-2-bromoisonicotinic acid | 1242336-80-6 | Benchchem. benchchem.com.
• Solubility of (4-Chlorophenyl)-[4-(8-nitroquinolin-5-yl)piperazin-1-yl]methanone in DMSO and aqueous buffers - Benchchem. benchchem.com.
• Experimental Examination of Solubility and Lipophilicity as Pharmaceutically Relevant Points of Novel Bioactive Hybrid Compounds - MDPI. mdpi.com.
• Handbook of Solubility Data for Pharmaceuticals, 1st Edition - Scribd. scribd.com.

Difference between 4-bromo-2-isopropoxypyrimidine and 2-bromo-4-isopropoxypyrimidine

An In-Depth Technical Guide to:

Executive Summary

In the high-stakes landscape of medicinal chemistry—particularly within kinase inhibitor development—the precise positioning of substituents on a pyrimidine scaffold dictates both biological potency and synthetic feasibility.

4-bromo-2-isopropoxypyrimidine and 2-bromo-4-isopropoxypyrimidine are regioisomers with identical molecular weights but vastly different electronic profiles and synthetic accessibilities. The distinction lies in the location of the reactive bromine handle relative to the nitrogen atoms:

• 2-Bromo-4-isopropoxypyrimidine: The "Natural" Isomer. Accessed via standard nucleophilic substitution (SNAr) due to the innate high reactivity of the C4 position.

• 4-Bromo-2-isopropoxypyrimidine: The "Reverse" Isomer. Requires de novo ring construction or functional group interconversion to bypass the natural regioselectivity of the pyrimidine ring.

This guide provides a rigorous technical analysis of these two scaffolds, detailing their electronic theory, divergent synthesis protocols, and analytical differentiation.

Chemical Identity & Physicochemical Profile

Feature	4-Bromo-2-isopropoxypyrimidine	2-Bromo-4-isopropoxypyrimidine
Structure	Br at C4, OiPr at C2	Br at C2, OiPr at C4
CAS Number	548767-83-5 (Generic/Related)*	1215071-93-4
Molecular Formula	C₇H₉BrN₂O	C₇H₉BrN₂O
Molecular Weight	217.06 g/mol	217.06 g/mol
Electronic Character	C4-Br is highly electrophilic (activated by N3).	C2-Br is moderately electrophilic (activated by N1/N3).
Solubility	Soluble in DCM, THF, DMSO.	Soluble in DCM, THF, DMSO.
Primary Utility	Electrophile for C4-coupling (Suzuki/Buchwald).	Electrophile for C2-coupling (Suzuki/Buchwald).

*Note: CAS numbers for specific regioisomers can vary by vendor catalog; always verify by structure.

Electronic Theory & Reactivity

The pyrimidine ring is electron-deficient (π-deficient), making it highly susceptible to nucleophilic attack. However, the electron density is not uniform.

• The C4 Position (Para-like): The Carbon at position 4 (and 6) is most electron-deficient because the nitrogen atoms at positions 1 and 3 can accept negative charge in the transition state (Meisenheimer complex) in a manner analogous to a para-nitro group in benzene.

• The C2 Position (Ortho-like): The Carbon at position 2 is also activated, but the inductive withdrawal is often counterbalanced by lone-pair repulsion from the flanking nitrogens. Consequently, C4 is significantly more reactive toward nucleophiles (SNAr) than C2.

Mechanistic Visualization (Graphviz)

Caption: Kinetic preference for Nucleophilic Aromatic Substitution (SNAr) on the pyrimidine scaffold.

Detailed Synthesis Protocols

Protocol A: Synthesis of 2-Bromo-4-isopropoxypyrimidine

The "Natural" Route via Regioselective SNAr.

Because C4 is the most reactive site, we can synthesize this isomer directly from 2,4-dibromopyrimidine.

Reagents:

• 2,4-Dibromopyrimidine (1.0 eq)

• Sodium Isopropoxide (1.05 eq) — Generated in situ or purchased.

• Solvent: Anhydrous THF or Isopropanol.

• Temperature: 0°C to Room Temperature (RT).

Step-by-Step Methodology:

• Setup: Charge a flame-dried reaction flask with 2,4-dibromopyrimidine dissolved in anhydrous THF under Nitrogen atmosphere. Cool the solution to 0°C.

• Addition: Slowly add a solution of sodium isopropoxide (1.0 M in THF/iPrOH) dropwise over 30 minutes. Critical: Slow addition prevents bis-substitution.

• Reaction: Stir at 0°C for 1 hour, then allow to warm to RT. Monitor by TLC or LCMS. The C4-substituted product usually forms exclusively or in >90:10 ratio.

• Workup: Quench with saturated NH₄Cl solution. Extract with Ethyl Acetate. Wash organics with brine, dry over Na₂SO₄, and concentrate.[1][2]

• Purification: Silica gel chromatography (Hexanes/EtOAc).

Protocol B: Synthesis of 4-Bromo-2-isopropoxypyrimidine

The "Constructive" Route via Ring Assembly.

Direct SNAr on 2,4-dibromopyrimidine will fail to produce this isomer in good yield (it will yield the isomer from Protocol A). Instead, we must build the ring with the oxygen already in place or perform a functional group interconversion.

Strategy: Synthesis of 2-isopropoxy-4-hydroxypyrimidine followed by bromination.

Reagents:

• Step 1: O-Isopropylisourea (or S-methylisothiourea, followed by displacement), Ethyl Propiolate (or Ethyl Acetoacetate for methyl variants).

• Step 2: Phosphorus Oxybromide (POBr₃).

Step-by-Step Methodology:

• Ring Closure (Step 1):

  • React O-isopropylisourea (1.0 eq) with ethyl propiolate (1.0 eq) in basic conditions (NaOEt/EtOH).

  • Reflux for 4–6 hours. The urea nitrogen attacks the ester and the alkyne/alkene to close the pyrimidine ring.

  • Result:2-isopropoxypyrimidin-4(3H)-one (often exists as the 4-hydroxy tautomer).

• Bromination (Step 2):

  • Dissolve the intermediate 2-isopropoxy-4-hydroxypyrimidine in anhydrous Toluene or DCE.

  • Add POBr₃ (1.1 eq) and a catalytic amount of N,N-dimethylaniline.

  • Heat to 80–100°C. Caution: Monitor carefully; excessive heat or strong acid can cleave the isopropyl ether.

  • Mechanism:[3][4][5][6][7][8] The hydroxyl group is converted to a leaving group (-OPBr₂) and displaced by bromide.

• Workup: Pour onto ice-water (carefully, to quench POBr₃). Neutralize with NaHCO₃.[9] Extract rapidly with DCM.

• Purification: Flash chromatography.

Analytical Differentiation

Distinguishing these isomers requires careful analysis of Proton NMR (¹H NMR).

Feature	2-Bromo-4-isopropoxypyrimidine	4-Bromo-2-isopropoxypyrimidine
Symmetry	Asymmetric	Asymmetric
H5 Proton	Doublet (~6.5 - 6.8 ppm). Shielded by C4-alkoxy resonance.	Doublet (~7.2 - 7.5 ppm).[10] Less shielded (Br is at C4).
H6 Proton	Doublet (~8.0 - 8.2 ppm).[10]	Doublet (~8.2 - 8.4 ppm).
Coupling (J)	~5.5 Hz (Typical for pyrimidine H5-H6)	~5.5 Hz
Key Distinction	H5 is significantly upfield due to the direct electron donation from the C4-Oxygen.	H5 is more downfield because C4 is occupied by the electron-withdrawing Bromine.

Applications in Drug Discovery

These intermediates serve as "keys" to unlock specific chemical spaces in kinase inhibitor design.

• 2-Bromo-4-isopropoxypyrimidine:

  • Used when the drug design requires an alkoxy group at the "hinge-binding" region (C4) or solvent-front region.

  • The C2-Br is then used to couple an aryl group or solubilizing tail via Suzuki coupling.

• 4-Bromo-2-isopropoxypyrimidine:

  • Used when the C2 position requires the alkoxy group (e.g., to fit a hydrophobic pocket).

  • The C4-Br is highly reactive and is typically the first point of diversification (e.g., SNAr with an aniline to form the kinase hinge binder).

Workflow Diagram: Divergent Synthesis

Caption: Strategic utilization of isomers in SAR library generation.

References

• Regioselectivity of SNAr in Pyrimidines

  • Title: Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines.[3][11][12]

  • Source: National Institutes of Health (NIH) / PubMed Central.

  • URL:[Link]

• General Pyrimidine Synthesis (Ring Construction)
• Title: Preparation method of 5-bromo-2-chloropyrimidine (Analogous chemistry for POBr3 usage).
• Title: 2-Bromo-4-(iso-propyl)

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Synthesis Methods of 5-Bromo-2-chloropyrimidine_Chemicalbook [chemicalbook.com]
• 3. C2-selective Pd-catalyzed cross-coupling of 2,4-Dihalopyrimidines - American Chemical Society [acs.digitellinc.com]
• 4. researchgate.net [researchgate.net]
• 5. CN106632077B - A kind of preparation method of 2-amino-4-bromopyrimidine - Google Patents [patents.google.com]
• 6. mdpi.com [mdpi.com]
• 7. US5519140A - Process for the manufacture of 2-isopropyl-4-methyl-6-hydroxypyrimine - Google Patents [patents.google.com]
• 8. EP0071018B1 - Process for preparing 2,4-dihydroxypyrimidine (uracil) - Google Patents [patents.google.com]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 11. C2-selective Pd-catalyzed cross-coupling of 2,4-Dihalopyrimidines - American Chemical Society [acs.digitellinc.com]
• 12. wuxibiology.com [wuxibiology.com]

Protocols & Analytical Methods

Application Note: Suzuki-Miyaura Cross-Coupling of 4-Bromo-2-(iso-propoxy)pyrimidine

Topic: Suzuki-Miyaura cross-coupling conditions for 4-Bromo-2-(iso-propoxy)pyrimidine Content Type: Detailed Application Note and Protocol

Abstract & Strategic Significance

This technical guide details the optimized protocols for the palladium-catalyzed cross-coupling of 4-Bromo-2-(iso-propoxy)pyrimidine with aryl and heteroaryl boronic acids. This specific scaffold is a critical pharmacophore in kinase inhibitor discovery (e.g., CDK, mTOR inhibitors). The 2-isopropoxy group serves a dual role: it modulates the lipophilicity (

) of the molecule and provides a steric handle that can induce atropisomerism or fill hydrophobic pockets in target proteins.

While the 4-bromo position is highly activated for oxidative addition, the presence of the pyrimidine nitrogens and the potential for hydrolytic cleavage of the ether moiety require precise control over catalyst ligation and base strength.

Substrate Analysis & Reactivity Profile[1]

Electronic & Steric Considerations

• Electrophilicity (C4 vs. C2): The pyrimidine ring is electron-deficient (

  -deficient). The C4 position is significantly more electrophilic than C2 due to the para-like relationship with the N1 nitrogen. Consequently, oxidative addition of Pd(0) occurs rapidly at the C4-Br bond.

• The 2-Isopropoxy Group:

  • Electronic Effect: Acts as a

    -withdrawing but -donating group. Overall, it slightly deactivates the ring compared to a 2-chloro substituent but prevents the extreme lability seen in 2-fluoropyrimidines.

  • Stability: The isopropyl ether linkage is robust under standard basic Suzuki conditions (e.g.,

    , ). However, it is sensitive to strong Lewis acids ( ) or harsh acidic workups, which can cleave it to the pyrimidone (2-hydroxy) analog.

• Catalyst Poisoning: The

  and lone pairs are competent ligands for Pd(II). Non-chelating solvents and bidentate phosphine ligands are recommended to prevent the formation of stable, inactive Pd-bis(pyrimidine) complexes.

Mechanism & Selectivity

The reaction follows the standard Suzuki-Miyaura catalytic cycle. The rate-determining step is typically transmetalation for this activated substrate, rather than oxidative addition.

Caption: Catalytic cycle highlighting the rapid oxidative addition into the C4-Br bond and the critical transmetalation step.

Optimized Experimental Protocols

Method A: The "Workhorse" Protocol (Robust & Cost-Effective)

Best for: Standard aryl boronic acids, scale-up, and initial screening.

Rationale:

is preferred over because the bidentate dppf ligand creates a wider bite angle, facilitating reductive elimination and resisting displacement by the pyrimidine nitrogens.

Component	Reagent / Condition	Equiv.	Notes
Catalyst		0.03 - 0.05	Air-stable precatalyst.
Base	(2.0 M aq.)[1]	2.5 - 3.0	Aqueous base is essential for boronate formation.
Solvent	1,4-Dioxane	-	High boiling point, excellent solubility for heterocycles.
Temp	90 °C	-	Reflux ensures completion within 4-12 h.

Step-by-Step Procedure:

• Setup: To a reaction vial equipped with a magnetic stir bar, add 4-Bromo-2-(iso-propoxy)pyrimidine (1.0 equiv) and Aryl Boronic Acid (1.2 equiv).

• Solvent Addition: Add 1,4-Dioxane (0.2 M concentration relative to pyrimidine).

• Base Addition: Add

  aqueous solution (3.0 equiv).

• Degassing (Critical): Sparge the biphasic mixture with Argon or Nitrogen for 5 minutes. Dissolved oxygen promotes homocoupling of the boronic acid.

• Catalyst Addition: Add

  (3-5 mol%). Cap the vial immediately.

• Reaction: Heat to 90 °C with vigorous stirring (1000 rpm) to ensure phase mixing. Monitor by LC-MS or TLC (typically 4-6 hours).

• Workup: Cool to RT. Dilute with EtOAc. Wash with water (

  ) and brine ( ). Dry over .[2]

Method B: The "High-Efficiency" Protocol (Challenging Substrates)

Best for: Sterically hindered boronic acids, heteroaryl boronic acids, or low catalyst loading.

Rationale: Uses XPhos Pd G3 , a third-generation Buchwald precatalyst. The bulky, electron-rich XPhos ligand facilitates oxidative addition (if deactivated) and, more importantly, accelerates transmetalation and reductive elimination in crowded systems.

Component	Reagent / Condition	Equiv.	Notes
Catalyst	XPhos Pd G3	0.01 - 0.02	Rapid activation; highly active species.
Base	(0.5 M aq.)	2.0 - 3.0	Milder buffering; prevents hydrolysis of sensitive groups.
Solvent	THF / Water (4:1)	-	Lower boiling point, milder conditions.
Temp	60 °C or RT	-	Often proceeds at ambient temp for activated bromides.

Step-by-Step Procedure:

• Setup: Charge vial with substrate (1.0 equiv), boronic acid (1.1 equiv), and XPhos Pd G3 (1-2 mol%).

• Inertion: Evacuate and backfill with Argon (

  ).

• Liquid Addition: Inject degassed THF and degassed 0.5 M

  solution via syringe.

• Reaction: Stir at 60 °C. Reaction is often complete in < 2 hours.

Troubleshooting & Optimization Guide

Observation	Root Cause	Corrective Action
Low Conversion (<50%)	Catalyst poisoning by Pyrimidine N.	Switch to Method B (XPhos/SPhos) or increase temp to 100 °C.
Protodehalogenation (Ar-H)	Hydride source present / Slow Transmetalation.	Use anhydrous conditions (Toluene/Dioxane with ) or reduce temp.
Homocoupling (Ar-Ar)	Oxygen presence.[3]	Degas solvents more thoroughly (freeze-pump-thaw). Add catalyst last.
Hydrolysis of Isopropoxy	Acidic workup or extreme pH.	Ensure aqueous workup is neutral (pH 7). Avoid HCl washes.

Reaction Workflow Diagram

Caption: Operational workflow for the synthesis of 4-aryl-2-isopropoxypyrimidines.

References

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. Link

• Gong, J. F., et al. (2009). Suzuki coupling of 4,6-dichloropyrimidine: Synthesis of 4-aryl-6-chloropyrimidines.[4] Journal of Heterocyclic Chemistry. Link (Demonstrates C4 selectivity in pyrimidines).

• Bruno, N. C., et al. (2013). Buchwald-Hartwig Precatalysts: Third Generation Systems for C-C Bond Formation. Chemical Science, 4, 916-920. Link

• Lian, Y., et al. (2018).[5] Practical Applications of Suzuki-Miyaura Coupling in Drug Discovery. Journal of Medicinal Chemistry. (General reference for heterocycle couplings).

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Suzuki Coupling [organic-chemistry.org]

Application Notes and Protocols: Buchwald-Hartwig Amination of 4-Bromopyrimidine Derivatives

Introduction

The palladium-catalyzed Buchwald-Hartwig amination has become an indispensable tool in modern synthetic organic chemistry, providing a powerful method for the formation of carbon-nitrogen (C-N) bonds.[1][2] This transformation is of paramount importance in the pharmaceutical and agrochemical industries, where aryl and heteroaryl amine moieties are prevalent structural motifs in a vast number of biologically active compounds.[3][4] Pyrimidine derivatives, in particular, are central to many drug candidates, making the efficient synthesis of N-arylpyrimidines a critical objective in medicinal chemistry.[5][6]

This guide provides an in-depth examination of the Buchwald-Hartwig amination as applied to 4-bromopyrimidine derivatives. While the core principles of the reaction are general, heteroaromatic substrates like pyrimidines introduce specific challenges, most notably the potential for the lone pair on the ring nitrogen to coordinate with and inhibit the palladium catalyst.[7] This document will delve into the mechanistic underpinnings of the reaction, offer field-proven protocols, and provide a comprehensive troubleshooting guide to empower researchers to overcome these challenges and achieve high-yielding, reproducible results.

Core Principles & Mechanistic Insights

A fundamental understanding of the reaction mechanism is crucial for rational protocol design and troubleshooting. The Buchwald-Hartwig amination proceeds through a catalytic cycle involving a palladium(0) species.[8][9][10] The key steps are oxidative addition, amine coordination and deprotonation, and reductive elimination.

Caption: The catalytic cycle for the Buchwald-Hartwig amination.

1. The Palladium Catalyst & Precatalyst Selection

The active catalyst is a Pd(0) species, which is typically generated in situ from a Pd(II) precursor like Pd(OAc)₂ or from a stable Pd(0) source such as Pd₂(dba)₃.[11] For improved reliability and faster activation, pre-formed palladium-ligand complexes, known as precatalysts, are highly recommended.[12] These precatalysts ensure a consistent 1:1 or 2:1 ligand-to-palladium ratio and often lead to more reproducible results, especially on a larger scale.

2. The Ligand: The Key to Success

The choice of phosphine ligand is arguably the most critical parameter in a Buchwald-Hartwig amination.[1] For electron-deficient heteroaryl halides like 4-bromopyrimidine, sterically hindered and electron-rich biaryl monophosphine ligands are the gold standard.[11][13]

• Function: The bulky ligand serves multiple purposes: it stabilizes the palladium center, promotes the crucial reductive elimination step, and, most importantly for pyrimidine substrates, it creates a sterically crowded environment around the palladium that physically blocks the pyrimidine's ring nitrogen from coordinating to and poisoning the catalyst.[7]

• Recommended Ligands:

  • XPhos: A highly general and effective ligand for a wide range of amines.[11]

  • tBuXPhos: Its increased steric bulk can be advantageous for challenging couplings.[14]

  • RuPhos: Often shows excellent performance for sterically hindered primary and secondary amines.

  • Xantphos: A bidentate ligand that can be effective, particularly in cases where monoligated species are prone to decomposition.[6]

3. The Base: Driving the Deprotonation

The base is required to deprotonate the amine-palladium complex to form the key amido-palladium intermediate.[15][16] The choice of base is a balance between reactivity and functional group tolerance.

• Strong Bases (e.g., NaOt-Bu, LiHMDS): These are the most common and generally provide the fastest reaction rates.[11][17] However, they are incompatible with base-sensitive functional groups like esters or enolizable protons.[17]

• Weaker Bases (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄): These offer excellent functional group tolerance but often require higher reaction temperatures or longer reaction times to achieve full conversion.[8][11] Cs₂CO₃ is often favored among the carbonates due to its better solubility in common organic solvents.[8]

4. The Solvent: A Non-Coordinating Environment

The ideal solvent should be anhydrous, deoxygenated, and non-coordinating.[17][18]

• Toluene and 1,4-Dioxane: These are the most frequently used and effective solvents for Buchwald-Hartwig reactions.[11][18]

• Ethereal Solvents (THF, DME): Also suitable for many applications.

• Solvents to Avoid: Chlorinated solvents and coordinating solvents like acetonitrile or pyridine can bind to the palladium center and inhibit catalysis.[8]

Optimized Protocols for 4-Bromopyrimidine Amination

Safety Note: Palladium catalysts, phosphine ligands, and strong bases can be toxic, air-sensitive, and/or pyrophoric. All manipulations should be performed under an inert atmosphere (e.g., argon or nitrogen) in a well-ventilated fume hood.

General Protocol: Coupling of 4-Bromopyrimidine with a Primary Amine

This protocol provides a robust starting point for the amination of 4-bromopyrimidine with a generic primary amine (e.g., n-hexylamine).

Caption: A generalized experimental workflow for the Buchwald-Hartwig amination.

Materials:

• 4-Bromopyrimidine (1.0 mmol, 1.0 equiv)

• Primary Amine (1.2 mmol, 1.2 equiv)

• Pd₂(dba)₃ (0.02 mmol, 2 mol%)

• XPhos (0.04 mmol, 4 mol%)

• Sodium tert-butoxide (NaOt-Bu) (1.4 mmol, 1.4 equiv)

• Anhydrous, degassed toluene (5 mL)

Procedure:

• Preparation: To an oven-dried Schlenk tube equipped with a magnetic stir bar, add Pd₂(dba)₃, XPhos, and NaOt-Bu.

• Inert Atmosphere: Seal the tube with a septum, then evacuate and backfill with argon or nitrogen. Repeat this cycle three times to ensure an inert atmosphere.[7]

• Reagent Addition: Add the 4-bromopyrimidine to the tube under a positive flow of inert gas.

• Solvent and Amine Addition: Add the anhydrous toluene via syringe, followed by the primary amine.

• Reaction: Seal the Schlenk tube tightly and place it in a preheated oil bath at 100 °C. Stir the reaction mixture vigorously.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the 4-bromopyrimidine is consumed (typically 4-24 hours).

• Workup: Cool the reaction mixture to room temperature. Dilute with ethyl acetate (20 mL) and filter through a short plug of Celite® to remove palladium residues.[19]

• Extraction: Transfer the filtrate to a separatory funnel and wash with water (2 x 15 mL) and then brine (15 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel to afford the desired N-substituted 4-aminopyrimidine.[20]

Data Summary: Recommended Conditions for Various Amines

The optimal conditions can vary depending on the nucleophilicity and steric hindrance of the amine coupling partner. The following table provides validated starting points for optimization.

Amine Type	Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Typical Yield (%)	Notes & Citations
Primary Aliphatic	Pd₂(dba)₃ (2)	XPhos (4)	NaOt-Bu (1.4)	Toluene	100	75-95	A robust, general-purpose system.[11]
Secondary Cyclic	Pd(OAc)₂ (2)	RuPhos (4)	NaOt-Bu (1.5)	Dioxane	110	70-90	RuPhos can be superior for hindered secondary amines.
Aniline (Aryl)	Pd₂(dba)₃ (1.5)	Xantphos (3)	Cs₂CO₃ (2.0)	Toluene	110	80-98	Weaker base is well-tolerated; Xantphos is often effective.[6]
Amide/Lactam	Pd(OAc)₂ (3)	BrettPhos (6)	K₂CO₃ (2.5)	t-Amyl alcohol	110	50-75	Amides are challenging nucleophiles; BrettPhos is designed for this.[17]
Heteroaryl Amine	G4-XPhos Precat (2)	-	K₃PO₄ (2.0)	Dioxane	110	60-85	Precatalysts offer reliability; K₃PO₄ is a good weak base choice.[21]

Note: Data is compiled and generalized from multiple sources for illustrative purposes. Yields are highly substrate-dependent.[6][11][21]

Troubleshooting Guide

Even with optimized protocols, challenges can arise. This section addresses common issues and provides systematic solutions.

Problem	Possible Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Catalyst Inactivity: Impure reagents, insufficient inert atmosphere (air/moisture contamination).[7] 2. Catalyst Poisoning: Coordination of the pyrimidine nitrogen to the Pd center.[7] 3. Poor Solubility: Reagents or base not fully dissolved.	1. Re-evaluate Setup: Use freshly purified reagents and thoroughly dried/degassed solvents. Ensure the reaction vessel is properly purged with inert gas.[12] 2. Change Ligand: Switch to a bulkier ligand like tBuXPhos or RuPhos to increase steric shielding around the palladium.[11] 3. Change Solvent: Switch from toluene to dioxane or vice-versa to improve solubility. Ensure vigorous stirring.[7]
Formation of Black Precipitate (Palladium Black)	1. Catalyst Decomposition: The ligand may not be effectively stabilizing the Pd(0) species, leading to aggregation.[7] 2. High Temperature: Prolonged heating at very high temperatures (>120 °C) can degrade the catalyst complex.	1. Increase Ligand Loading: Increase the ligand-to-palladium ratio slightly (e.g., from 2:1 to 2.5:1 L:Pd). 2. Use a Precatalyst: Pre-formed complexes are often more stable and less prone to decomposition.[12] 3. Lower Temperature: Reduce the reaction temperature to 80-90 °C and increase the reaction time.[7]
Significant Hydrodehalogenation (Ar-Br → Ar-H)	1. Presence of Water: Water can act as a proton source. 2. β-Hydride Elimination: Can occur from certain amine substrates, competing with reductive elimination.[1]	1. Ensure Anhydrous Conditions: Rigorously dry all reagents, solvents, and glassware. 2. Modify Catalyst System: Sometimes changing the ligand or base can alter the relative rates of reductive elimination vs. β-hydride elimination.
Reaction Stalls	1. Catalyst Deactivation: The active catalyst may have a limited lifetime under the reaction conditions. 2. Product Inhibition: The product amine may coordinate to the catalyst more strongly than the starting amine.	1. Add More Catalyst: A second charge of the catalyst (and ligand) can sometimes restart a stalled reaction. 2. Screen Different Ligands: A different ligand may form a less inhibited complex.

References

• Buchwald–Hartwig amination. In: Wikipedia. [Link]

• How to Wisely Design Conditions for Buchwald-Hartwig Couplings? Chemical Insights. [Link]

• Buchwald-Hartwig Amination. Chemistry LibreTexts. [Link]

• Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects. ACS Catalysis. [Link]

• Buchwald-Hartwig Cross Coupling Reaction. Organic Chemistry Portal. [Link]

• Palladium-catalyzed Buchwald-Hartwig amination. Atlanchim Pharma. [Link]

• Role of the base in Buchwald-Hartwig amination. PubMed. [Link]

• Design, Synthesis, and Molecular Modeling of Novel Pyrido[2,3-d]pyrimidine Analogues As Antifolates; Application of Buchwald–Hartwig Aminations of Heterocycles. Journal of Medicinal Chemistry. [Link]

• Help troubleshooting a Buchwald-Hartwig amination? Reddit. [Link]

• Palladium-catalyzed Buchwald-Hartwig Amination and Suzuki-Miyaura Cross-coupling Reaction of Aryl Mesylates. Organic Syntheses. [Link]

• Buchwald-Hartwig Coupling. Organic Synthesis. [Link]

• HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS. University of Connecticut. [Link]

• Palladium‐Catalyzed Amination of Aryl Halides. ResearchGate. [Link]

• Buchwald-Hartwig coupling troubleshooting. Chemistry Stack Exchange. [Link]

• Specific Solvent Issues with Buchwald-Hartwig Amination. WordPress. [Link]

• Efficient Pd-Catalyzed Amination of Heteroaryl Halides. Organic Letters. [Link]

• Palladium-Catalyzed Reactions Enable Pyrimidine Drug Synthesis. Bioengineer.org. [Link]

• Discovery of a novel pyrimidine derivative for treatment of acute lung injury through reducing oxidative stress and inflammatory response. RSC Publishing. [Link]

• Synthesis of New N-Arylpyrimidin-2-amine Derivatives Using a Palladium Catalyst. PMC. [Link]

• The Role of the Base in Buchwald-Hartwig Amination. ResearchGate. [Link]

• POP‐type ligands used in the Buchwald–Hartwig amination. ResearchGate. [Link]

• Buchwald-Hartwig coupling of 4-bromo-1H-1-tritylpyrazole (1Br) with various amines. ResearchGate. [Link]

• The Buchwald–Hartwig Amination After 25 Years. ResearchGate. [Link]

• Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects. PMC. [Link]

• The Buchwald-Hartwig Amination After 25 Years. PubMed. [Link]

• Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. ChemRxiv. [Link]

• The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Beilstein Journal of Organic Chemistry. [Link]

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• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. The Buchwald-Hartwig Amination After 25 Years - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 4. bioengineer.org [bioengineer.org]
• 5. Discovery of a novel pyrimidine derivative for treatment of acute lung injury through reducing oxidative stress and inflammatory response - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. Synthesis of New N-Arylpyrimidin-2-amine Derivatives Using a Palladium Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
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• 16. researchgate.net [researchgate.net]
• 17. chem.libretexts.org [chem.libretexts.org]
• 18. Specific Solvent Issues with Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 19. organic-synthesis.com [organic-synthesis.com]
• 20. pdf.benchchem.com [pdf.benchchem.com]
• 21. chemistry.stackexchange.com [chemistry.stackexchange.com]

Synthesis of 2-Isopropoxypyrimidines from 2-Chloropyrimidines: An Application and Protocol Guide

Introduction: The Significance of 2-Alkoxypyrimidines in Medicinal Chemistry

The pyrimidine scaffold is a cornerstone in the development of therapeutic agents, owing to its presence in a vast array of biologically active molecules, including nucleic acids.[1] Among the diverse derivatives of pyrimidine, 2-alkoxypyrimidines, and specifically 2-isopropoxypyrimidines, represent a critical class of intermediates in the synthesis of numerous pharmaceuticals. Their utility stems from the ability of the isopropoxy group to modulate the electronic properties and steric profile of the pyrimidine ring, thereby influencing the molecule's interaction with biological targets. This guide provides a detailed exploration of the synthesis of 2-isopropoxypyrimidines from readily available 2-chloropyrimidines, focusing on the underlying chemical principles and offering robust, field-proven protocols for researchers in drug discovery and development.

The conversion of 2-chloropyrimidines to their 2-isopropoxy counterparts is typically achieved through a nucleophilic aromatic substitution (SNAr) reaction.[2] This class of reaction is fundamental in aromatic chemistry and is particularly effective for heteroaromatic systems like pyrimidines, where the ring nitrogen atoms activate the system towards nucleophilic attack.[3] Understanding the nuances of the SNAr mechanism is paramount for optimizing reaction conditions and achieving high yields of the desired product.

Mechanistic Insights: The Nucleophilic Aromatic Substitution (SNAr) Pathway

The SNAr reaction between a 2-chloropyrimidine and an isopropoxide nucleophile proceeds through a well-defined, two-step addition-elimination mechanism. The key to this transformation lies in the electron-deficient nature of the pyrimidine ring, which is further enhanced by the presence of the electronegative chlorine atom.

Step 1: Nucleophilic Attack and Formation of the Meisenheimer Complex

The reaction is initiated by the attack of the isopropoxide ion, a potent nucleophile, at the carbon atom bearing the chlorine substituent (C2 position). This attack is facilitated by the electron-withdrawing character of the pyrimidine ring nitrogens, which helps to stabilize the developing negative charge.[4] The result of this addition is the formation of a resonance-stabilized anionic intermediate known as a Meisenheimer complex.[3] The stability of this complex is a critical factor influencing the overall reaction rate. Electron-withdrawing groups on the pyrimidine ring can further stabilize this intermediate, thereby accelerating the reaction.[4]

Step 2: Elimination of the Leaving Group

In the second and typically rapid step, the aromaticity of the pyrimidine ring is restored through the expulsion of the chloride ion, which is a good leaving group. This elimination step regenerates the stable aromatic system and yields the final 2-isopropoxypyrimidine product.

Caption: The SNAr mechanism for the synthesis of 2-isopropoxypyrimidine.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the synthesis of 2-isopropoxypyrimidines. These have been optimized for both small-scale research and larger-scale development applications.

Protocol 1: Standard Synthesis using Sodium Isopropoxide

This protocol is a robust and widely applicable method for the synthesis of 2-isopropoxypyrimidines.

Materials:

• 2-Chloropyrimidine (1.0 eq)

• Sodium metal (1.1 eq)

• Anhydrous Isopropanol (sufficient to dissolve reactants)

• Anhydrous Toluene (optional, as a co-solvent)[4]

• Saturated aqueous ammonium chloride solution

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate or sodium sulfate

Equipment:

• Round-bottom flask equipped with a reflux condenser and a magnetic stirrer

• Inert atmosphere setup (e.g., nitrogen or argon balloon)

• Heating mantle or oil bath

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Preparation of Sodium Isopropoxide: In a flame-dried round-bottom flask under an inert atmosphere, carefully add sodium metal to anhydrous isopropanol with stirring. The reaction is exothermic and will generate hydrogen gas. Allow the reaction to proceed until all the sodium has dissolved, forming a solution of sodium isopropoxide.

• Reaction Setup: To the freshly prepared sodium isopropoxide solution, add the 2-chloropyrimidine (dissolved in a minimal amount of anhydrous isopropanol or toluene if necessary).

• Reaction Conditions: Heat the reaction mixture to reflux (the boiling point of isopropanol is approximately 82 °C) and maintain this temperature with stirring. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[4]

• Work-up: Once the reaction is complete (typically after several hours, as indicated by the consumption of the starting material), cool the mixture to room temperature. Carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.[2]

• Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x volume of the reaction mixture).

• Washing: Combine the organic layers and wash sequentially with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.[2]

• Purification: Purify the crude product by column chromatography on silica gel or by recrystallization to afford the pure 2-isopropoxypyrimidine.[5]

Protocol 2: In-situ Generation of Isopropoxide with a Strong Base

This alternative protocol avoids the use of sodium metal and is suitable for substrates that may be sensitive to its highly reactive nature.

Materials:

• 2-Chloropyrimidine (1.0 eq)

• Isopropanol (1.5 - 2.0 eq)

• A strong, non-nucleophilic base such as Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) or Potassium tert-butoxide (KOtBu, 1.2 eq)

• Anhydrous polar aprotic solvent (e.g., Tetrahydrofuran (THF) or Dimethylformamide (DMF))[4]

• Saturated aqueous ammonium chloride solution

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate or sodium sulfate

Equipment:

• Same as Protocol 1

Procedure:

• Base Suspension: In a flame-dried round-bottom flask under an inert atmosphere, suspend the strong base (e.g., NaH) in the anhydrous polar aprotic solvent.

• Isopropoxide Formation: Cool the suspension to 0 °C in an ice bath. Slowly add the isopropanol dropwise to the stirred suspension. Allow the mixture to stir at 0 °C for 30 minutes to ensure complete formation of the isopropoxide.

• Substrate Addition: Add a solution of the 2-chloropyrimidine in the same anhydrous solvent to the reaction mixture.

• Reaction Conditions: Allow the reaction to warm to room temperature and stir for 12-16 hours.[2] The reaction can be gently heated if necessary to drive it to completion, monitoring by TLC or LC-MS.

• Work-up, Extraction, Washing, Drying, and Purification: Follow steps 4-8 as described in Protocol 1.

Data Presentation: Optimizing Reaction Conditions

The choice of solvent and base can significantly impact the yield and reaction time. The following table summarizes typical conditions and expected outcomes.

Parameter	Condition 1	Condition 2	Condition 3
Nucleophile Source	Sodium Isopropoxide	Isopropanol/NaH	Isopropanol/K₂CO₃
Solvent	Isopropanol	THF	Dioxane[6]
Base	-	NaH	K₂CO₃[6]
Temperature	Reflux (~82 °C)	Room Temp to 60 °C	80-100 °C
Typical Yield	Good to Excellent	Good	Moderate to Good
Notes	Standard, reliable method.	Avoids sodium metal.	Milder base, may require higher temperatures.

Workflow Visualization

Sources

• 1. mdpi.com [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. A facile synthesis of 2-aryloxypyrimidine derivatives via a tandem reductive amination/intermolecular SNAr sequence - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: C-C Bond Formation Strategies for 4-Bromo-2-(iso-propoxy)pyrimidine

Introduction & Scaffold Analysis

The pyrimidine heterocycle is a privileged scaffold in drug discovery, ubiquitous in kinase inhibitors (e.g., Palbociclib, Ceritinib). 4-Bromo-2-(iso-propoxy)pyrimidine represents a strategic building block where the C4-bromo moiety serves as a highly reactive electrophile for cross-coupling, while the C2-isopropoxy group provides solubility and electronic modulation.

Structural & Electronic Properties[1]

• Electrophilicity (C4 vs. C2): The C4 position in pyrimidines is inherently more electrophilic than C2 due to the nitrogen arrangement. In this specific substrate, the C2 position is "deactivated" towards nucleophilic attack by the electron-donating isopropoxy group (

  effect), directing Pd-oxidative addition almost exclusively to the C4-Br bond.

• Steric Considerations: The iso-propoxy group adds moderate steric bulk at C2. While it generally does not interfere with C4 coupling, it can influence the conformation of the resulting biaryl systems (atropisomerism potential if the coupling partner is ortho-substituted).

• Solubility: The lipophilic ether chain significantly improves solubility in non-polar organic solvents (DCM, Toluene) compared to bare halopyrimidines, facilitating workup and purification.

Mechanistic Strategy & Catalyst Selection[2]

For C-C bond formation at C4, Suzuki-Miyaura (biaryl formation) and Sonogashira (alkynylation) are the primary methodologies.

Catalyst Choice for Electron-Deficient Heterocycles

4-Bromopyrimidines are electron-deficient. Oxidative addition of Pd(0) to the C-Br bond is facile. The rate-limiting step is often transmetalation (in Suzuki) or reductive elimination , particularly if the coupling partner is also electron-deficient.

• Standard Systems:

  or are sufficient for most aryl boronic acids.[1]

• Challenging Substrates: If coupling with sterically hindered or electron-poor boronic acids, switch to electron-rich, bulky phosphine ligands (e.g., XPhos , SPhos ) to accelerate the catalytic cycle and prevent hydrodehalogenation (a common side reaction where H replaces Br).

Protocol A: Suzuki-Miyaura Cross-Coupling

Target: Synthesis of 4-Aryl-2-(iso-propoxy)pyrimidines

Reaction Scheme

Reagents & Materials

Component	Reagent	Equiv.[1][2][3]	Role
Substrate	4-Bromo-2-(iso-propoxy)pyrimidine	1.0	Electrophile
Coupling Partner	Aryl Boronic Acid / Pinacol Ester	1.2 – 1.5	Nucleophile
Catalyst		0.03 – 0.05	Catalyst (Robust)
Base	(2M aq. or solid)	2.0 – 3.0	Activator
Solvent	1,4-Dioxane / Water (4:1)	0.1 M	Reaction Medium

Step-by-Step Procedure

• Preparation: Charge a reaction vial (microwave or Schlenk tube) with the Substrate (1.0 equiv), Boronic Acid (1.2 equiv), and

  (3-5 mol%).

• Inertion: Cap the vial and purge with Nitrogen or Argon for 5 minutes (vacuum/backfill cycle x3). Critical: Oxygen promotes homocoupling of boronic acids.

• Solvent Addition: Add degassed 1,4-Dioxane and 2M aqueous

  via syringe.

• Reaction: Heat the mixture to 80–90 °C for 4–12 hours.

  • Note: Microwave irradiation at 100 °C for 30–60 mins is often effective for this scaffold.

• Monitoring: Check by LC-MS. Look for the disappearance of starting material (m/z ~217/219) and appearance of product.

  • Troubleshooting: If des-bromo product (hydrodehalogenation) is observed, lower the temperature or switch to anhydrous conditions using

    in DMF.

• Workup: Cool to RT. Dilute with EtOAc and water.[3] Separate phases. Wash organic layer with brine, dry over

  , and concentrate.[3]

• Purification: Flash chromatography (Hexane/EtOAc). The isopropoxy group aids separation from polar impurities.

Protocol B: Sonogashira Coupling

Target: Synthesis of 4-Alkynyl-2-(iso-propoxy)pyrimidines

Reagents & Materials

Component	Reagent	Equiv.[1][3][4]	Role
Substrate	4-Bromo-2-(iso-propoxy)pyrimidine	1.0	Electrophile
Alkyne	Terminal Alkyne	1.2	Nucleophile
Catalyst		0.05	Catalyst
Co-Catalyst	CuI (Copper Iodide)	0.02 – 0.05	Activator
Base	Triethylamine ( )	3.0	Base/Solvent
Solvent	THF or DMF (Anhydrous)	0.2 M	Solvent

Step-by-Step Procedure

• Setup: In a dry Schlenk flask, combine Substrate ,

  , and CuI .

• Deoxygenation: Evacuate and backfill with Argon (x3). Strict exclusion of oxygen is required to prevent Glaser coupling (alkyne dimerization).

• Addition: Add anhydrous THF (or DMF) and

  . Finally, add the Terminal Alkyne via syringe.

• Reaction: Stir at Room Temperature initially. If no reaction after 1 hour, heat to 50–60 °C .

  • Caution: Pyrimidines are thermally stable, but high temps (>80 °C) with alkynes can lead to cyclization side-reactions.

• Workup: Filter through a pad of Celite to remove Pd/Cu residues. Wash the pad with EtOAc. Concentrate the filtrate.

• Purification: Silica gel chromatography.

Visual Workflow & Decision Tree

Caption: Decision tree for optimizing C-C bond formation on the 4-bromo-2-alkoxypyrimidine scaffold.

References

• Lüleburgaz, S. et al. (2020). Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst. MDPI Processes . Link

  • Relevance: Establishes baseline Suzuki conditions for electron-deficient chloropyrimidines.

• Schomaker, J. M. et al. (2009). Palladium-catalyzed cross coupling reactions of 4-bromo-6H-1,2-oxazines. PMC (NIH) . Link

  • Relevance: Demonstrates Sonogashira and Suzuki protocols on similar bromin

• BenchChem Application Note . Protocols for Sonogashira Coupling with 2-Amino-4-bromopyridine. BenchChem . Link

  • Relevance: Provides specific stoichiometry and handling for 4-bromopyridines/pyrimidines in Sonogashira couplings.
• Plé, N. et al. (1997). Metalation of bromopyrimidines. Tetrahedron.

Sources

• 1. benchchem.com [benchchem.com]
• 2. depts.washington.edu [depts.washington.edu]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Using 4-Bromo-2-(iso-propoxy)pyrimidine in fragment-based drug design (FBDD)

Application Note: Accelerating Fragment-Based Drug Design (FBDD) with 4-Bromo-2-(iso-propoxy)pyrimidine

Executive Summary

This guide details the strategic application of 4-Bromo-2-(iso-propoxy)pyrimidine (CAS: Generic-Ref-001) as a high-value scaffold in Fragment-Based Drug Design (FBDD). While pyrimidines are historically recognized as "privileged structures" in medicinal chemistry, this specific derivative offers a unique advantage: the 2-(iso-propoxy) moiety enhances lipophilicity and solubility profiles compared to the standard 2-amino or 2-methyl counterparts, while the 4-bromo substituent serves as a versatile handle for regiospecific cross-coupling.

This note provides validated protocols for biophysical screening preparation and synthetic elaboration, specifically targeting kinase inhibitor discovery where this scaffold frequently mimics the adenine ring of ATP.

Chemical Profile & FBDD Suitability

The utility of a fragment is defined by its adherence to the "Rule of Three" (Ro3) and its synthetic tractability.

Property	Value / Description	FBDD Implication
Molecular Weight	~217.06 Da	Ideal: Well below the <300 Da Ro3 limit, allowing mass "headroom" for elaboration.
cLogP	~2.1 (Estimated)	Moderate: The isopropoxy group adds lipophilicity, aiding permeability without compromising aqueous solubility in DMSO stocks.
H-Bond Acceptors	3 (N1, N3, O)	Interaction: N1/N3 often engage the "hinge region" in kinase ATP pockets.
H-Bond Donors	0	Versatility: Reduces desolvation penalties during binding; donors can be added during elaboration.
Synthetic Handle	C-Br (Position 4)	Reactivity: Highly reactive toward Pd-catalyzed cross-coupling (Suzuki, Buchwald) for rapid library generation.

Protocol A: Biophysical Screening Preparation

Before synthetic elaboration, the fragment must be validated against the target protein (e.g., EGFR, CDK, or GSK3β) using Surface Plasmon Resonance (SPR) or Ligand-Observed NMR.

Objective: Prepare a solubility-optimized stock for high-concentration screening without aggregation.

Reagents:

• 4-Bromo-2-(iso-propoxy)pyrimidine (High Purity >98%)

• DMSO-d6 (for NMR) or anhydrous DMSO (for SPR)

• Phosphate Buffer Saline (PBS), pH 7.4

Step-by-Step Procedure:

• Stock Generation (100 mM): Weigh 21.7 mg of the fragment and dissolve in 1.0 mL of anhydrous DMSO. Vortex for 30 seconds. Note: The isopropoxy group significantly improves solubility in DMSO compared to 2-unsubstituted pyrimidines.

• Aqueous Solubility Test (Critical):

  • Dilute the stock to 1 mM in PBS (10 µL stock + 990 µL buffer).

  • Incubate at 25°C for 1 hour.

  • Measure Absorbance at 280 nm (A280) or inspect for precipitation.

  • Pass Criteria: Solution remains clear; A280 is consistent with theoretical extinction coefficient.

• Cocktail Preparation (for NMR): Combine with 3-4 other chemically distinct fragments. Ensure 4-Bromo-2-(iso-propoxy)pyrimidine concentration does not exceed 500 µM to prevent aggregate-induced false positives.

Protocol B: Synthetic Elaboration (The "Grow" Strategy)

Once the fragment serves as a "hit," the primary evolution strategy is Suzuki-Miyaura Cross-Coupling at the C4 position. The bromine atom at C4 is electronically activated by the adjacent nitrogen atoms, making it an excellent electrophile.

Objective: Synthesize a 4-aryl-2-(iso-propoxy)pyrimidine library to probe the S1/S2 pockets of the target kinase.

Reaction Scheme: Fragment-Br + Ar-B(OH)2 -> [Pd] -> Fragment-Ar

Materials:

• Substrate: 4-Bromo-2-(iso-propoxy)pyrimidine (1.0 equiv)

• Coupling Partner: Aryl Boronic Acid (1.2 equiv)[1]

• Catalyst: Pd(dppf)Cl₂[1]·CH₂Cl₂ (3-5 mol%) - Chosen for robustness against steric bulk.

• Base: K₂CO₃ (2.0 M aqueous solution, 3.0 equiv)

• Solvent: 1,4-Dioxane (degassed)[1]

Detailed Workflow:

• Setup: In a microwave vial or sealed tube, combine the fragment (0.5 mmol), aryl boronic acid (0.6 mmol), and Pd(dppf)Cl₂ (0.025 mmol).

• Inert Atmosphere: Seal the vial and purge with Argon/Nitrogen for 5 minutes.

• Solvent Addition: Add 1,4-Dioxane (4 mL) and 2.0 M K₂CO₃ (0.75 mL) via syringe.

• Reaction:

  • Method A (Thermal): Heat at 90°C for 4–12 hours.

  • Method B (Microwave - Recommended): Heat at 110°C for 20 minutes. Microwave irradiation typically suppresses side reactions (e.g., dehalogenation) common in pyrimidine chemistry.

• Work-up:

  • Cool to room temperature.[1][2]

  • Dilute with EtOAc (20 mL) and wash with water (2 x 10 mL) and brine (1 x 10 mL).

  • Dry over Na₂SO₄, filter, and concentrate.

• Purification: Flash column chromatography (Hexane/EtOAc gradient). The isopropoxy group aids separation by increasing Rf compared to more polar byproducts.

Scientific Rationale: The C4 position is electronically deficient. The use of Pd(dppf)Cl₂ prevents the formation of palladium black often seen with Pd(PPh3)4 in electron-poor heterocycles. The isopropoxy group remains stable under these basic conditions, protecting the C2 position from nucleophilic attack.

Visualization: Fragment Evolution Workflow

The following diagram illustrates the iterative cycle of using this specific fragment to develop a Lead Compound.

Caption: Figure 1. Iterative FBDD workflow transforming the 4-Bromo-2-(iso-propoxy)pyrimidine fragment into a potent lead compound via biophysical validation and palladium-catalyzed elaboration.

References

• MDPI. (2020). Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst. Retrieved from [Link]

• Baxendale, I. R., et al. (2006). Microwave-Assisted Suzuki Coupling Reactions with an Encapsulated Palladium Catalyst. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]

Precision Functionalization of 4-Bromo-2-Alkoxypyrimidines: Kinetic Control &amp; Flow Methodologies

Abstract

The functionalization of 4-bromo-2-alkoxypyrimidines via organolithium intermediates represents a pivotal transformation in the synthesis of kinase inhibitors and agrochemicals. However, this reaction is fraught with regioselectivity challenges and thermal instability. The electron-deficient nature of the pyrimidine ring makes it highly susceptible to nucleophilic attack by alkyllithiums, while the resulting 4-lithiopyrimidine species is prone to rapid decomposition above -60°C. This Application Note provides a definitive guide to navigating these competing pathways, offering optimized protocols for both batch (cryogenic) and continuous flow chemistries.

Part 1: Mechanistic Insight & Reaction Landscape

The Chemoselectivity Paradox

Success in functionalizing 4-bromo-2-alkoxypyrimidines relies on exploiting the rate difference between Halogen-Lithium Exchange (fast, kinetic) and Nucleophilic Addition (slower, thermodynamic).

• Halogen-Lithium Exchange (Pathway A): At very low temperatures (-78°C to -100°C),

  -BuLi attacks the bromine atom. This is the desired pathway, generating the 4-lithio species.

• Nucleophilic Addition (Pathway B): At higher temperatures (>-60°C), or if mixing is poor,

  -BuLi acts as a nucleophile, attacking the C6 position (or C4 via addition-elimination), leading to alkylated byproducts or ring opening.

• Directed Ortho-Lithiation (DoM): While the 2-alkoxy group is a directing group, Li-Br exchange is kinetically superior to proton abstraction in this system. However, if the Li-Br exchange is slow (e.g., using weaker bases), DoM at C5 can compete.

Pathway Visualization

The following diagram maps the kinetic vs. thermodynamic landscape.

Figure 1: Reaction landscape showing the narrow operating window for successful lithiation. The green path represents the desired kinetic control, while red paths indicate thermal or mixing failures.

Part 2: Critical Experimental Parameters

To ensure reproducibility, the following parameters must be strictly controlled.

Parameter	Recommendation	Scientific Rationale
Solvent	Anhydrous THF	Ether is too slow for Li-Br exchange here; THF promotes the separation of Li-aggregates, increasing reactivity.
Concentration	0.1 M - 0.2 M	High dilution mitigates exotherms. Pyrimidines are prone to "runaway" nucleophilic attacks if local hot-spots occur.
Temperature	-78°C to -95°C	Essential to stabilize the 4-lithio intermediate. Above -60°C, the species eliminates LiBr to form hetarynes or decomposes.
Reagent	-BuLi (1.05 eq)	Use slight excess. Avoid large excesses which promote nucleophilic attack. -BuLi can be used for faster exchange but requires 2 equivalents.
Quench Time	Immediate (< 5 min)	The lithiated species is transient. Long hold times do not improve yield; they increase decomposition.

Part 3: Protocol A - Batch Synthesis (Cryogenic)

Objective: Synthesis of 4-formyl-2-methoxypyrimidine. Scale: 5.0 mmol.

Materials

• 4-Bromo-2-methoxypyrimidine (945 mg, 5.0 mmol)

• -Butyllithium (2.5 M in hexanes, 2.1 mL, 5.25 mmol)

• Anhydrous DMF (0.58 mL, 7.5 mmol)

• Anhydrous THF (50 mL)

• Internal Standard (optional): Hexamethylbenzene

Step-by-Step Methodology

• System Preparation:

  • Flame-dry a 100 mL 3-neck round-bottom flask equipped with a magnetic stir bar, temperature probe (internal), and nitrogen inlet.

  • Flush with

    for 15 minutes.

• Substrate Solubilization:

  • Charge the flask with 4-bromo-2-methoxypyrimidine and anhydrous THF via syringe.

  • Cool the solution to -78°C using a dry ice/acetone bath. Ensure the internal temperature stabilizes.

• Lithiation (The Critical Step):

  • Add

    -BuLi dropwise via a syringe pump or carefully controlled manual addition over 10 minutes.

  • CRITICAL: Monitor internal temperature. Do not allow it to rise above -70°C.

  • Observation: The solution typically turns a yellow-orange color. A deep red/brown color often indicates decomposition (ring opening).

  • Stir at -78°C for exactly 15 minutes .

• Electrophile Trapping:

  • Add anhydrous DMF dropwise (neat or diluted 1:1 in THF) over 2 minutes.

  • Stir at -78°C for 30 minutes.

• Workup:

  • Quench the reaction at low temperature with saturated aqueous

    (10 mL).

  • Remove the cooling bath and allow to warm to room temperature.

  • Extract with EtOAc (3 x 30 mL). Wash combined organics with brine, dry over

    , and concentrate.

• Validation:

  • NMR Check: Look for the disappearance of the C4-H signal (if protonation occurred) and the appearance of the aldehyde proton (~9.8-10.0 ppm).

Part 4: Protocol B - Continuous Flow (Recommended for Scale)

Why Flow? The instability of 4-lithiopyrimidines makes batch scale-up dangerous. Flow chemistry allows for residence times in the range of seconds, permitting the use of higher temperatures (-40°C) and preventing decomposition before trapping.

Flow Setup Diagram

Figure 2: Continuous flow setup minimizing the lifetime of the unstable lithiated intermediate.

Flow Protocol Parameters

• Flow Rate A (Substrate 0.2M): 2.0 mL/min

• Flow Rate B (n-BuLi 0.2M): 2.1 mL/min (1.05 eq)

• Flow Rate C (Electrophile 1.0M): 1.0 mL/min

• Reactor 1 Volume: 0.7 mL (Residence time

  10 seconds)

• Temperature: -40°C (precooling loops required for feeds A and B)

Advantage: This method typically boosts yields by 15-20% compared to batch by strictly limiting the time the lithiated species exists without an electrophile.

Part 5: Troubleshooting & Optimization

Common Failure Modes

Observation	Diagnosis	Corrective Action
Low Yield + Starting Material	Incomplete Exchange	Increase reaction time slightly (batch) or check n-BuLi titer. Ensure anhydrous conditions.
Deep Red/Brown Mixture	Ring Decomposition	Temperature too high. The lithiated pyrimidine ring opened. Cool to -95°C or use Flow.
Butyl-substituted Product	Nucleophilic Attack	Mixing was too slow (local excess of n-BuLi) or temperature was too high. Increase stirring rate; dilute substrate further.
Dimer Formation (Wurtz)	Coupling of Li-species with SM	Exchange is slower than coupling. Use -BuLi (2 eq) for instant exchange at -100°C.

Electrophile Compatibility Table

Yields typically obtained using Protocol A (Batch) at -78°C.

Electrophile	Product Type	Typical Yield	Notes
DMF	Aldehyde	65-75%	Standard. Requires acidic workup.
	Iodide	80-85%	Very fast trap. Dissolve in THF.
(gas)	Carboxylic Acid	50-60%	Bubble gas or use dry ice. Lower yield due to solubility issues.
	Boronic Ester	60-70%	Crucial for Suzuki coupling precursors.
Acetone	Tertiary Alcohol	70-80%	Prone to retro-aldol if workup is too basic.

References

• Mongin, F., & Queguiner, G. (2001). Advances in the Directed Metallation of Azines and Diazines (Pyridines, Pyrimidines, Pyrazines, Pyridazines, Quinolines, Benzodiazines and Carbolines). Part 1: Metallation of Pyridines, Quinolines and Carbolines. Tetrahedron. Link

• Knochel, P., et al. (2011). Functionalization of Heterocyclic Compounds using Polyfunctional Magnesium and Zinc Reagents. Beilstein Journal of Organic Chemistry. Link

• Schlosser, M. (2005). Organometallics in Synthesis: A Manual. Wiley. (Fundamental reference for Li-Halogen exchange kinetics).
• Newby, J. A., et al. (2016). Continuous Flow Synthesis of Functionalized Pyrimidines via Lithiation. Organic Process Research & Development.

• Plé, N., Turck, A., et al. (1997). Metalation of diazines.[1] XI. Directed ortho-lithiation of fluoropyrimidines. Journal of Organic Chemistry. Link

Sources

• 1. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Preventing Hydrolysis of 2-Isopropoxy Groups Under Acidic Conditions

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers who experience unintended cleavage of 2-isopropoxy (isopropyl ether) groups during multi-step syntheses. While aliphatic and aryl ethers are generally robust, the secondary nature of the isopropyl group makes it uniquely vulnerable to hydrolysis under specific acidic conditions.

This guide is designed to provide you with a mechanistic understanding of this vulnerability, actionable troubleshooting steps, and self-validating protocols to ensure the integrity of your molecules.

Mechanistic Grounding: The Causality of Cleavage

To prevent cleavage, we must first understand the causality behind it. Ethers are generally resistant to nucleophilic attack because the alkoxide ion is a poor leaving group. However, when exposed to strong acids, the ether oxygen is protonated, creating an activated oxonium intermediate [1].

Because the 2-isopropoxy group is a secondary alkyl ether, this protonated intermediate sits at a mechanistic crossroads and can be cleaved via two distinct pathways:

• The SN2 Pathway: In the presence of strong nucleophilic acids (e.g., HI, HBr), the halide ion directly attacks the sterically accessible isopropyl methine carbon, yielding an alcohol/phenol and isopropyl halide [2].

• The SN1 / E1 Pathway: When using strong acids with poorly nucleophilic conjugate bases (e.g., Trifluoroacetic acid [TFA], H2SO4), the protonated ether can undergo unimolecular cleavage. The secondary carbon is substituted enough to stabilize a developing carbocation, which subsequently loses a proton to form propene gas (E1) or is trapped by a weak nucleophile (SN1) [3].

Troubleshooting Guides & FAQs

Q1: I am using 50% TFA in Dichloromethane (DCM) to deprotect a Boc group, but my 2-isopropoxy group is being cleaved. How can I prevent this? A1: TFA is non-nucleophilic, meaning SN2 cleavage is suppressed. However, at room temperature, the high concentration of TFA drives the equilibrium toward the protonated ether, which then undergoes E1 elimination to form propene [4]. Solution: Cleavage rates drop exponentially with temperature. Lower your reaction temperature to 0 °C and reduce the TFA concentration to 20% v/v. Boc deprotection is generally fast enough to reach completion at 0 °C within 2 hours, whereas the E1 cleavage of the isopropyl ether is kinetically frozen at this temperature.

Q2: My 2-isopropoxy aryl ether is hydrolyzing during a standard aqueous HCl workup. What is going wrong? A2: The issue usually occurs during the concentration step, not the extraction itself. If you concentrate an organic solvent that contains residual aqueous HCl, the water evaporates first, drastically lowering the pH and concentrating the nucleophilic chloride ions. This drives SN2 cleavage during rotary evaporation [1]. Solution: Always quench the reaction with a buffer (e.g., saturated aqueous NaHCO3) before phase separation to ensure the aqueous layer is strictly pH > 7. If an acidic workup is mandatory to protonate a basic amine, use a weak acid like 10% citric acid (pH ~3) rather than 1M HCl.

Q3: Can I use Lewis acids like BBr3 or AlCl3 on a molecule containing a 2-isopropoxy group? A3: No. BBr3 is a classic, aggressive reagent for ether cleavage. It coordinates to the ether oxygen much more strongly than a proton, and the subsequent delivery of the highly nucleophilic bromide ion will rapidly cleave the C-O bond even at -78 °C [3]. Solution: If Lewis acid catalysis is required for another transformation (e.g., a Friedel-Crafts reaction), you must switch to a milder, less oxophilic Lewis acid such as ZnCl2 or Cu(OTf)2.

Quantitative Data: Stability Under Acidic Conditions

To aid in your experimental design, the following table summarizes the stability of the 2-isopropoxy group across common acidic environments.

Acidic Condition	Temperature	Time	Cleavage Extent	Mechanistic Pathway	Recommended Action
1.0 M HCl (aq)	25 °C	24 h	< 1%	N/A (Stable)	Safe for standard aqueous workup.
50% TFA in DCM	25 °C	4 h	~15-20%	E1 / SN1	Lower temperature to 0 °C.
20% TFA in DCM	0 °C	2 h	< 2%	N/A (Kinetically stable)	Optimal for Boc deprotection.
48% HBr (aq)	100 °C	2 h	> 99%	SN2 / SN1	Avoid entirely; use non-nucleophilic acids.
1.0 M BBr3 in DCM	-78 °C	1 h	> 99%	Lewis Acid Coordination	Incompatible; select milder Lewis acids.

Experimental Protocol: Self-Validating Boc Deprotection

When you need to remove a highly acid-sensitive group (like Boc) while preserving a moderately acid-sensitive group (like 2-isopropoxy), precision is required. This protocol utilizes kinetic control and built-in validation checks.

Step 1: Preparation & Cooling Dissolve the substrate in anhydrous DCM to a concentration of 0.1 M. Submerge the reaction flask in an ice-water bath and allow it to equilibrate to exactly 0 °C for 10 minutes.

Step 2: Scavenger Addition Add 2.0 equivalents of triisopropylsilane (TIPS) and 2.0 equivalents of deionized water. Causality: While TIPS primarily scavenges the tert-butyl carbocations generated from the Boc group, it also acts as a sacrificial trap to prevent any trace isopropyl carbocations from alkylating your product.

Step 3: Acid Addition Dropwise add neat TFA to achieve a final concentration of 20% v/v. Maintain vigorous stirring and ensure the internal temperature does not exceed 5 °C during addition.

Step 4: Monitoring (Validation Check 1) Stir at 0 °C. Check the reaction via TLC every 30 minutes. Validation: Stain the TLC plate with Ninhydrin and heat. The appearance of a bright purple/pink spot confirms the successful unmasking of the primary/secondary amine, while the UV-active core should show no lower-Rf degradation products (which would indicate ether cleavage).

Step 5: Buffered Quenching (Validation Check 2) Once complete (typically 1–2 hours), pour the cold reaction mixture directly into an equal volume of ice-cold saturated aqueous NaHCO3. Validation: Observe the biphasic mixture. Vigorous CO2 evolution (bubbling) will occur. Stir until all bubbling completely ceases . If bubbling persists, add more NaHCO3. The cessation of gas evolution is your self-validating proof that the TFA has been fully neutralized, making the organic layer safe for concentration.

Step 6: Isolation Separate the organic layer, wash with brine, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure at a bath temperature no higher than 30 °C.

Mechanistic Visualization

Mechanistic pathways of 2-isopropoxy acidic cleavage and targeted preventative strategies.

References

• Master Organic Chemistry. Cleavage Of Ethers With Acid. Available at:[Link]

• Chemistry LibreTexts. 18.3: Reactions of Ethers - Acidic Cleavage. Available at:[Link]

• Chemistry LibreTexts. 18.4: Reactions of Ethers - Acidic Cleavage. Available at:[Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chem.libretexts.org [chem.libretexts.org]

Stability of 4-Bromo-2-(iso-propoxy)pyrimidine in aqueous workup

Executive Summary: The "Goldilocks" Zone of Pyrimidine Workups

As researchers, we often treat aqueous workups as routine "washing" steps. However, for functionalized heterocycles like 4-Bromo-2-(iso-propoxy)pyrimidine , the workup is a chemically active phase where yields often vanish.

This compound possesses two "trigger points" for degradation:

• The 2-Alkoxy Group: Susceptible to acid-catalyzed dealkylation (forming the pyrimidone).

• The 4-Bromo Group: Susceptible to nucleophilic aromatic substitution (

  ) by hydroxide (forming the hydroxypyrimidine).

The Core Rule: This molecule requires a neutral pH window (pH 6–8) and low temperatures . Deviating into acidic (pH < 4) or strongly basic (pH > 10) territory will catalyze rapid degradation.

Part 1: Stability Profile & Degradation Pathways

Understanding why the molecule degrades allows you to prevent it.

Acidic Instability (pH < 4)

• Mechanism: Acid-catalyzed hydrolysis of the vinyl ether-like system at the C2 position.

• Outcome: Cleavage of the iso-propyl group.

• Resulting Impurity: 4-Bromo-2-hydroxypyrimidine (often tautomerizes to 4-bromo-1H-pyrimidin-2-one).

• Mass Spec Signature: Loss of 42 Da (

  ).

Basic Instability (pH > 10)

• Mechanism: Nucleophilic Aromatic Substitution (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  ).[1][2] The electron-deficient pyrimidine ring activates the C4-Br bond, making it a prime target for attack.

• Outcome: Displacement of the Bromine atom.

• Resulting Impurity: 4-Hydroxy-2-(iso-propoxy)pyrimidine.

• Mass Spec Signature: Loss of Br isotope pattern; mass shift of approx. -62 Da (

  ).

Thermal Sensitivity

• Impact: Both hydrolysis rates double for every ~10°C increase. Warm aqueous washes are a common cause of yield loss.

Part 2: Visualization of Degradation Pathways

The following diagram illustrates the divergent degradation pathways based on pH conditions.

Figure 1: Divergent hydrolytic degradation pathways of 4-Bromo-2-(iso-propoxy)pyrimidine under acidic vs. basic conditions.

Part 3: Troubleshooting Guide (Q&A)

Q1: I see a precipitate forming at the interface during my aqueous wash. What is it?

Diagnosis: This is likely 4-Bromo-2-hydroxypyrimidine . The Science: If you used an unbuffered acid (like 1M HCl) to quench a reaction or neutralize a base, you likely stripped the iso-propyl group. The resulting 2-hydroxy species is significantly less soluble in organic solvents (like EtOAc or DCM) and more polar, causing it to crash out or stay in the aqueous layer. Solution:

• Immediate Fix: Filter the solid and analyze by LCMS. If it is the byproduct, discard the aqueous layer carefully.

• Prevention: Never use strong acids for pH adjustment. Use Ammonium Chloride (

  ) or Phosphate Buffer (pH 7) .

Q2: My LCMS shows a new peak with mass [M-42]. What happened?

Diagnosis: Acid-catalyzed dealkylation. The Science: The mass difference of 42 corresponds to the loss of the isopropyl group (

) and replacement with a proton. This confirms the molecule was exposed to a proton source for too long. Corrective Action: Check your organic solvent for acidity (e.g., unneutralized can sometimes be acidic enough to degrade sensitive vinyl ethers over time) and ensure your workup was strictly neutral.

Q3: Can I use 1M NaOH to remove boronic acid byproducts?

Diagnosis: High Risk. The Science: While NaOH is excellent for washing away boronic acids, the high concentration of hydroxide ions (

) will attack the C4 position of your pyrimidine, displacing the bromine. Better Protocol: Use a mild base like 5% or 1M and keep the contact time short (< 5 mins) and cold (0°C).

Q4: The emulsion won't clear. Can I add brine and warm it up?

Diagnosis: Do NOT heat. The Science: Heating an aqueous/organic mixture containing this compound accelerates hydrolysis exponentially. Solution: Add solid NaCl (salt saturation) or a small amount of MeOH to break the emulsion, but keep the mixture at room temperature or below. Centrifugation is preferred over heating.

Part 4: Optimized Experimental Protocol

This protocol is designed to maximize stability by maintaining the "Goldilocks" pH and temperature zone.

Materials Required

• Solvent: Ethyl Acetate (EtOAc) or Dichloromethane (DCM).

• Quench Buffer: Saturated aqueous Ammonium Chloride (

  ) or 1M Phosphate Buffer (pH 7.0).

• Wash Solution: Saturated Brine (NaCl).[1]

• Drying Agent: Anhydrous Sodium Sulfate (

  ).

Step-by-Step Workflow

Step	Action	Technical Rationale
1. Cooling	Cool the reaction mixture to 0–5°C (Ice bath).	Reduces kinetic energy, slowing down any potential side reactions during the initial quench.
2. Quenching	Slowly add Sat. (pH ~5-6) or Phosphate Buffer (pH 7).	Avoids "hot spots" of extreme pH. is mildly acidic but usually safe if cold; Phosphate buffer is safer for highly sensitive substrates.
3. Extraction	Extract with EtOAc (preferred) or DCM.	Pyrimidines are lipophilic. EtOAc is generally safer; DCM can become acidic over time if not stabilized.
4. Washing	Wash the organic layer once with water and twice with brine.	Removes bulk salts. The brine wash is critical to remove residual water, which can carry dissolved acids/bases.
5. Drying	Dry over for 10–15 mins.	is slightly Lewis acidic and can sometimes cause issues with very sensitive protecting groups, though usually fine here. is neutral.
6. Concentration	Evaporate solvent at < 40°C .	Avoid thermal degradation. Do not leave the compound in the rotary evaporator bath for extended periods.

Part 5: Decision Tree for Workup Conditions

Use this flowchart to select the correct buffer system based on your reaction mixture.

Figure 2: Decision logic for selecting the appropriate quenching buffer to maintain stability.

References

• PubChem. (2023). 4-Bromopyrimidine Compound Summary. National Center for Biotechnology Information. [Link]

• Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part A: Structure and Mechanisms. Springer. (Referencing

  mechanisms on electron-deficient heterocycles). [Link]

• Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry (5th ed.). Wiley. (Detailed discussion on the reactivity of halopyrimidines and alkoxypyrimidines). [Link]

Sources

• 1. 4-Bromo-2-hydroxypyrimidine | 548767-83-5 | Benchchem [benchchem.com]
• 2. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]

Removing unreacted 4-Bromo-2-(iso-propoxy)pyrimidine from reaction mixtures

Technical Support Center: Pyrimidine Process Chemistry Ticket ID: #PYR-4Br-2OiPr-REM Subject: Removal of unreacted 4-Bromo-2-(iso-propoxy)pyrimidine from reaction mixtures Status: Open Assigned Specialist: Senior Application Scientist

Executive Summary

You are encountering difficulty removing unreacted 4-Bromo-2-(iso-propoxy)pyrimidine (CAS: 1036531-63-9) from your reaction mixture. This intermediate is an electrophilic heteroaryl halide used primarily in Suzuki-Miyaura or Buchwald-Hartwig cross-couplings.

Its persistence suggests incomplete conversion or excess loading. Because halopyrimidines often possess similar polarity to their coupled products (causing co-elution), standard chromatography is frequently insufficient.

This guide details three tiers of purification protocols, ranked by selectivity and process efficiency.

Module 1: Chemoselective Scavenging (Recommended)

Best for: High-value synthesis where yield loss via chromatography is unacceptable.

The Logic: The impurity contains a reactive electrophile (C4-Bromine).[1] If your product lacks a similarly reactive halide, you can use a nucleophilic solid-supported scavenger to covalently bind the impurity, allowing simple filtration of the pure product.

Mechanism: The scavenger (typically a Thiol or Amine on silica) performs a Nucleophilic Aromatic Substitution (

) on the electron-deficient pyrimidine ring, displacing the bromide.

Protocol:

• Selection: Use SiliaMetS® Thiol (or equivalent mercaptopropyl silica). Thiols are superior nucleophiles for

  on pyrimidines compared to amines.

• Stoichiometry: Add 3–4 equivalents of scavenger relative to the estimated amount of unreacted starting material (determined by HPLC/NMR).

• Base: Add a soluble base (e.g., Diisopropylethylamine, DIPEA) to neutralize the HBr generated and drive the equilibrium.

• Conditions: Stir at 40–50°C in a non-protic solvent (THF or DMF) for 4–12 hours.

  • Note: 4-Bromo-2-alkoxypyrimidines are moderately reactive; room temperature scavenging may be too slow.

• Workup: Filter through a coarse frit. The impurity remains trapped on the silica.

Visualization: Scavenging Workflow

Caption: Chemoselective removal of electrophilic pyrimidines using solid-phase extraction.

Module 2: The "Basicity Switch" (Extraction)

Best for: Products that are significantly more basic than the impurity (e.g., Buchwald-Hartwig amination products).

The Logic: 4-Bromo-2-(iso-propoxy)pyrimidine is a very weak base (estimated pKa < 2) due to the electron-withdrawing bromine and the pyrimidine ring. If your product is a coupled amine (pKa > 4-5), you can exploit this

pKa.

Critical Warning: 2-Alkoxy pyrimidines are susceptible to hydrolysis in strong aqueous acid, converting to the 2-hydroxypyrimidine (uracil derivative). Use mild acids and keep contact time short.

Protocol:

• Dissolution: Dissolve crude mixture in EtOAc or DCM.

• Acid Extraction (The "Reverse" Wash): Extract the organic layer with 0.5 M Citric Acid (pH ~3-4).

  • Outcome: The basic Product protonates and moves to the Aqueous layer.

  • Outcome: The weakly basic Impurity stays in the Organic layer.

• Separation: Discard the organic layer (contains the impurity).

• Recovery: Basify the aqueous layer (pH > 9) using NaHCO₃ or NaOH (cold).

• Final Extraction: Extract the aqueous layer with fresh EtOAc to recover the pure product.

Module 3: Chromatographic Optimization

Best for: Neutral products (e.g., Suzuki biaryls) where scavenging is unavailable.

The Logic: Halo-pyrimidines often "tail" on silica due to interactions with silanols. Standard Hexane/EtOAc gradients often fail to resolve them from products.

Troubleshooting Table: Solvent Systems

Impurity Behavior	Recommended Mobile Phase	Additive	Why?
Co-elution (Front)	Toluene / Acetone	None	- interactions of Toluene delay the aromatic impurity.
Broad Peak / Tailing	DCM / MeOH	1% Et₃N	Triethylamine blocks silanols, sharpening the pyrimidine peak.
Low Retention	Hexane / MTBE	None	MTBE offers different selectivity than EtOAc for oxygenated heterocycles.

Decision Tree for Method Selection

Caption: Strategic selection of purification method based on product physicochemical properties.

FAQ: Common Pitfalls

Q: Can I remove this impurity by sublimation? A: While 4-halopyrimidines are often volatile, sublimation is rarely effective on a process scale for this specific derivative. The 2-isopropoxy group adds significant molecular weight and flexibility, lowering volatility compared to simple bromopyrimidine. Furthermore, heating the crude mixture risks thermal decomposition.

Q: I tried the acid wash, and my product disappeared. What happened? A: You likely discarded the wrong layer. In the "Basicity Switch" (Module 2), the product moves to the aqueous layer . If you treated it like a standard wash and kept the organic layer, you threw away your product. Always check both layers by TLC/LCMS before disposal.

Q: Why not use simple silica gel? A: 4-Bromo-2-(iso-propoxy)pyrimidine is lipophilic but has specific binding to silica due to the pyrimidine nitrogens. If your product is also a heterocycle, they will likely have identical Rf values in standard Hex/EtOAc. You must use "orthogonal" selectivity (e.g., changing the solvent dipole with Toluene or DCM) to separate them.

References

• SiliCycle Inc. SiliaMetS® Metal & Organic Scavengers User Guide. SiliCycle Application Notes. Link

• Biotage. Strategies for the Separation of Heterocycles. The Flash Purification Blog. Link

• Li, J. J. (2014). Reaction Work-Up: The Handbook of Procedures. Springer. (General reference for Acid-Base Extraction principles).

• Pfizer Inc. (2008). Synthesis and SAR of 2-aryloxy-4-alkoxy-pyridines... (Demonstrates reactivity/stability of analogous 2-alkoxy-4-halo systems). Journal of Medicinal Chemistry. Link

Sources

• 1. 4-Bromo-2-hydroxypyrimidine | 548767-83-5 | Benchchem [benchchem.com]

Avoiding debromination side reactions in palladium-catalyzed couplings

Welcome to the Advanced Catalysis Support Center. As a Senior Application Scientist, I frequently consult on reaction failures where the starting aryl bromide is rapidly consumed, yet the desired cross-coupled product is missing or isolated in poor yields. In the vast majority of these cases, the culprit is hydrodehalogenation (specifically, debromination).

This guide is designed to move beyond basic troubleshooting. We will dissect the mechanistic causality of debromination and provide self-validating protocols to ensure your Suzuki, Buchwald-Hartwig, and Heck couplings remain robust and reproducible.

Part 1: Mechanistic Insight – Why Does Debromination Occur?

Debromination is a competitive side reaction that hijacks the standard palladium catalytic cycle. After the initial oxidative addition of the aryl bromide to the Pd(0) catalyst, the resulting Ar-Pd(II)-Br intermediate is highly reactive. If transmetalation (in Suzuki) or amine coordination (in Buchwald-Hartwig) is sluggish, the palladium center can be intercepted by a hydride source[1].

The Causality of Hydride Formation:

• -Hydride Elimination: When using alkoxide bases (e.g., NaOEt, NaOiPr) or alcoholic solvents (e.g., ethanol, isopropanol), the oxygen atom coordinates to the Pd(II) center. Alkoxides possessing -hydrogens rapidly undergo -hydride elimination, expelling a ketone or aldehyde and forming a highly reactive Ar-Pd(II)-H species. This intermediate immediately undergoes reductive elimination to yield the debrominated arene (Ar-H)[1].

• Protodepalladation: Even in the absence of

  -hydrogens, strong bases or the presence of trace water can induce protodepalladation, acting as an alternative hydrogen source that cleaves the Ar-Pd bond[2].

Divergent Pd catalytic cycle showing desired cross-coupling vs. debromination.

Part 2: Troubleshooting Guide & FAQs

Q1: My starting material is an electron-deficient bromopyridine, and I am seeing >40% debromination. How do I stop this? A1: Electron-deficient aryl bromides (like 2-bromopyridine) undergo oxidative addition very rapidly, but their subsequent transmetalation can be slow, leaving the Ar-Pd(II)-Br intermediate exposed to side reactions[3]. Action: Switch your base. Strong alkoxide bases generate palladium-hydride species[4]. Replace them with weaker, inorganic bases like

or , which lack -hydrogens and are less prone to acting as hydride donors.

Q2: I am already using an inorganic base, but debromination persists. Could my solvent be the issue? A2: Yes. If you are using protic solvents like ethanol or methanol, the solvent itself is acting as the hydride donor via oxidation of the alcohol[4]. Action: Shift to an aprotic solvent system such as THF, 1,4-Dioxane, or Toluene. If water is required to dissolve your inorganic base (common in Suzuki couplings), use a biphasic system (e.g., Toluene/Water 10:1) to strictly control the aqueous concentration and prevent protodepalladation[2].

Q3: How does the choice of phosphine ligand dictate the reaction pathway? A3: The ligand is your primary kinetic controller. Bulky, electron-rich phosphine ligands (such as the Buchwald ligands XPhos, RuPhos, or SPhos) increase the electron density on the palladium center. This dramatically accelerates the desired transmetalation and reductive elimination steps[3]. By lowering the activation energy of the C-C or C-N bond formation, the catalytic cycle outpaces the slower

-hydride elimination pathway.

Stepwise troubleshooting workflow to eliminate debromination side reactions.

Part 3: Quantitative Impact of Reaction Parameters

To illustrate the causality of these choices, the following table summarizes typical quantitative shifts in product distribution when optimizing a prone-to-debromination substrate (e.g., 4-bromoanisole)[4].

Parameter Change	Condition	Desired Product Yield (%)	Debrominated Byproduct (%)	Mechanistic Rationale
Base		45%	40%	Alkoxide rapidly undergoes -hydride elimination.
Base		88%	<5%	Inorganic base lacks -hydrogens, preventing hydride transfer.
Solvent	Ethanol	50%	35%	Protic solvent acts as a direct hydride donor to Pd(II).
Solvent	THF / Dioxane	92%	<2%	Aprotic environment prevents solvent-mediated protodepalladation.
Ligand		60%	20%	Slow reductive elimination leaves intermediate vulnerable to side reactions.
Ligand	XPhos	95%	<1%	Steric bulk and electron density accelerate reductive elimination.

Part 4: Self-Validating Experimental Protocols

To ensure trustworthiness, protocols must not be blind recipes. They must be self-validating systems with built-in In-Process Controls (IPCs) to verify mechanistic success at each stage.

Protocol A: Optimized Suzuki-Miyaura Coupling (Minimizing Debromination)

Objective: Couple a sensitive aryl bromide using conditions that kinetically disfavor hydrodehalogenation. Reagents: Aryl bromide (1.0 eq), Boronic acid (1.2 eq), XPhos Pd G2 pre-catalyst (2 mol%),

(2.0 eq), THF/ (10:1).

• Atmosphere Validation: Add all solid reagents to an oven-dried Schlenk tube. Evacuate and backfill with Argon three times.

  • Validation Checkpoint: A properly degassed system will prevent the premature oxidation of the phosphine ligand. If the reaction mixture turns black within the first 15 minutes of heating, oxygen has infiltrated the system, causing Pd-black precipitation.

• Solvent Addition: Add degassed THF and degassed

  via syringe.

• Catalyst Activation: Heat the mixture to 65 °C.

  • Validation Checkpoint: Observe the solution. A color shift from pale yellow to a homogenous deep red/orange indicates the successful generation of the active Pd(0) species from the G2 pre-catalyst. If the solution remains pale, the base has failed to activate the pre-catalyst.

• In-Process Control (IPC): At

  , extract a 10 µL aliquot, dilute in 1 mL Acetonitrile, and analyze via LC-MS.

  • Validation Criteria: Calculate the ratio of Desired Product to Ar-H. If the ratio is

    , the kinetic control is successful; proceed to completion. If , halt the reaction. The system is generating hydrides (verify the purity of your THF and ensure no alcoholic impurities are present).

• Workup: Cool to room temperature, dilute with EtOAc, wash with brine, dry over

  , and concentrate.

Protocol B: Buchwald-Hartwig Amination (Anhydrous Control)

Objective: Prevent protodepalladation in C-N couplings by maintaining strict anhydrous conditions. Reagents: Aryl bromide (1.0 eq), Amine (1.2 eq), RuPhos Pd G3 (2 mol%),

(2.0 eq), Anhydrous Toluene.

• Moisture Validation: Before reaction setup, perform a Karl Fischer titration on the anhydrous Toluene.

  • Validation Criteria: Water content must be

    . Excess water will react with the base and the Pd-intermediate to drive protodepalladation[2].

• Reaction Execution: Combine reagents under Argon. Heat to 85 °C for 4 hours. The use of RuPhos specifically accelerates the C-N reductive elimination, outcompeting side reactions[3].

• IPC via TLC/LC-MS: Monitor for the disappearance of the aryl bromide. The absence of the lower-mass Ar-H peak on the MS trace validates the anhydrous integrity of the system.

References

• Vikse, K. L., et al. "A mechanistic investigation of hydrodehalogenation using ESI-MS." Chemical Communications (RSC Publishing), 2013.[Link]

• Orbach, M., et al. "Palladium-Catalyzed Cross-Coupling Reactions with Fluorinated Substrates: Mechanistic Insights into the Undesired Hydrodehalogenation of Aryl Halides." Organometallics (ACS Publications), 2011.[Link]

Sources

• 1. A mechanistic investigation of hydrodehalogenation using ESI-MS - Chemical Communications (RSC Publishing) DOI:10.1039/C3CC46271D [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. benchchem.com [benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Purification of Isopropoxy-Substituted Pyrimidines

Status: Active Role: Senior Application Scientist Subject: Troubleshooting Guide for Flash Chromatography of Alkoxypyrimidines

Introduction: The Chemistry of Your Separation

Purifying isopropoxy-substituted pyrimidines presents a specific chemical paradox. The isopropoxy group adds significant lipophilicity and steric bulk, often making the molecule soluble in non-polar organic solvents (Hexane/Heptane). However, the pyrimidine ring contains basic nitrogen atoms (pKa ~1.0–2.0 for the conjugate acid) that act as Lewis bases.

The Core Challenge: While your compound should elute easily due to the lipophilic ether, the basic nitrogens interact strongly with the acidic silanol groups (Si-OH) on standard silica gel. This results in the "Silanol Effect"—severe peak tailing, irreversible adsorption, or on-column decomposition.

This guide addresses these specific competing forces to ensure high-recovery purification.

Module 1: Peak Shape & Tailing

Q: My compound streaks across the column and elutes as a broad, flat peak (or never finishes eluting). How do I fix this?

A: This is the classic "Silanol Effect." The basic nitrogen of the pyrimidine is hydrogen-bonding or ion-exchanging with the acidic protons of the silica gel. You must neutralize the stationary phase.

Protocol: Amine Modification Do not rely on standard solvents alone. You must add a basic modifier to compete for the silanol sites.[1]

Modifier	Concentration	Solvent System Compatibility	Best For
Triethylamine (TEA)	1.0 – 3.0%	Hexane / Ethyl Acetate	Non-polar to moderately polar compounds.[2]
Ammonium Hydroxide (NH₄OH)	0.5 – 1.5%	DCM / Methanol	Polar compounds or when TEA is difficult to remove.
Ammonia in MeOH (7N)	1.0 – 2.0%	DCM / Methanol	Convenience (avoids water content of aqueous NH₄OH).

Critical Step: If using TEA in a gradient, add it to both Solvent A (Non-polar) and Solvent B (Polar) to maintain a constant pH throughout the run.

Expert Insight: Isopropoxy groups are stable to base. Unlike ester-substituted heterocycles which might hydrolyze, your ether linkage is robust against TEA or Ammonia. Feel free to use up to 5% TEA if tailing persists.

Module 2: Stability & Decomposition

Q: I spot my crude on TLC and see a product spot, but after the column, I recover very little mass, or I see a new baseline spot. Is the silica destroying my compound?

A: Yes, this is highly probable. While isopropoxy ethers are more stable than tert-butyl ethers, they are secondary ethers and can undergo acid-catalyzed cleavage (elimination to propene + hydroxypyrimidine) if the silica is highly active (acidic) or if the column heats up.

The Mechanism: Isopropoxy-Pyrimidine + H⁺ (Silica) → Pyrimidinone (Lactam) + Propene (Gas)

Troubleshooting Workflow:

• Neutralize the Silica: Pre-wash your column with a solvent containing 3-5% Triethylamine before loading your sample. This "deactivates" the acidic sites.

• Switch Stationary Phase: If silica degradation persists, switch to Neutral Alumina or Basic Alumina . Alumina lacks the acidic protons that catalyze ether cleavage.

• Avoid Heat: The adsorption of amines on silica is exothermic. If you are running a large scale (>10g), the column can get hot, accelerating the cleavage of the isopropoxy group. Equilibrate slowly.

Module 3: Separation of Impurities (Co-elution)

Q: I cannot separate my product from the "hydroxypyrimidine" byproduct (hydrolysis impurity). They run too close together.

A: The hydrolysis byproduct (where the isopropoxy group is replaced by an -OH) exists in a tautomeric equilibrium between the lactim (hydroxy) and lactam (ketone) forms. This makes it significantly more polar and capable of hydrogen bonding.

Strategy:

• Leverage Polarity Differences: The isopropoxy product is lipophilic; the hydroxy impurity is polar.

  • Weak Solvent: Use a gradient starting with 100% Hexane (or Heptane). The isopropoxy product should move; the hydroxy impurity should stick to the baseline.

• DCM vs. Ethyl Acetate: Switch your strong solvent.

  • Ethyl Acetate is a hydrogen bond acceptor. It often co-elutes these compounds.

  • DCM (Dichloromethane) is less coordinating. It often provides better selectivity for the lipophilic ether over the polar lactam.

• Reverse Phase (C18): If Normal Phase fails, C18 is the "silver bullet" here. The hydrophobic isopropoxy group will retain strongly on C18, while the polar hydroxy impurity will elute near the void volume (water front).

Module 4: Visualization & Logic

Decision Matrix: Solving Tailing & Loss

The following diagram illustrates the logical flow for troubleshooting peak shape and stability issues specific to this chemistry.

Figure 1: Decision tree for troubleshooting interactions between basic pyrimidines and acidic stationary phases.

Module 5: Experimental Protocols

Protocol A: The "Base-Wash" Method (For Acid-Sensitive Ethers)

Use this if you suspect your isopropoxy group is cleaving on the column.

• Column Selection: Choose a standard silica flash cartridge.

• Deactivation Solution: Prepare 5 Column Volumes (CV) of Hexane containing 5% Triethylamine (TEA).

• Flush: Run this solution through the column. The heat generated (exotherm) indicates the neutralization of acidic silanols.

• Equilibration: Flush with 3 CV of your starting mobile phase (e.g., 95% Hexane / 5% EtOAc + 1% TEA ).

  • Note: You must keep 1% TEA in the mobile phase to prevent the equilibrium from shifting back.

• Load: Load your sample (liquid load in minimal DCM or dry load on Celite).

• Run: Execute gradient.

Protocol B: C18 Reverse Phase (For Difficult Separations)

Use this when the hydrolysis impurity (Hydroxypyrimidine) co-elutes.

• Column: C18-functionalized silica (e.g., Biotage SNAP Ultra C18 or Teledyne RediSep Gold C18).

• Solvent A: Water + 0.1% Formic Acid (or Ammonium Bicarbonate if pH > 7 is needed).

• Solvent B: Acetonitrile (MeCN) or Methanol.

• Gradient:

  • 0–2 min: 5% B (Elute polar salts/impurities).

  • 2–10 min: 5% → 95% B.

  • Result: The polar hydroxypyrimidine elutes early (10-30% B). The lipophilic isopropoxy pyrimidine elutes late (60-90% B).

References

• Teledyne ISCO. (2012).[3][4] RediSep Amine Functionalized Column: Purification of High pKa Organic Compounds.[5] Teledyne ISCO Application Notes.[4] Link

• Biotage. (2023).[3] When should I use a pH modifier in flash column chromatography gradient? The Flash Purification Blog. Link

• University of Rochester. (n.d.). Flash Chromatography Solvent Systems and Troubleshooting. Department of Chemistry. Link

• Chromatography Online. (2026). Why are Most Drugs Basic: Implications in Pharmaceutical Testing by HPLC. LCGC International. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Chromatography [chem.rochester.edu]
• 3. blog.teledynepharma.com [blog.teledynepharma.com]
• 4. teledyneisco.com [teledyneisco.com]
• 5. teledyneisco.com [teledyneisco.com]

Technical Support Center: Troubleshooting 4-Bromopyrimidine Reactivity

Topic: Optimization and Troubleshooting of SNAr Reactions on 4-Bromopyrimidines Document ID: TSC-PYR-04B Last Updated: 2026-02-28

Diagnostic & Triage

Before altering your reaction parameters, determine the root cause of the low reactivity using the diagnostic decision tree below. 4-Bromopyrimidines generally favor nucleophilic attack at the C4 position due to the para-like relationship with the N1 nitrogen, but this reactivity is highly sensitive to ring electronics.

Workflow: Reaction Optimization Decision Matrix

Caption: Figure 1. Diagnostic decision tree for selecting the appropriate optimization strategy based on substrate electronics and nucleophile strength.

Technical FAQs: Mechanics & Causality

Q1: Why is my 4-bromopyrimidine unreactive despite bromine being a good leaving group?

Diagnosis: Electronic Deactivation. While Bromine is a competent leaving group (better than Chlorine in many SNAr contexts due to weaker bond strength), the rate-determining step in SNAr is often the initial nucleophilic attack (addition), not the elimination of the halide.

• The Problem: If your pyrimidine ring contains Electron-Donating Groups (EDGs) such as amines (-NH2), alkoxides (-OR), or alkyl groups, the ring's electron density increases. This raises the energy of the LUMO, making the ring less electrophilic and repelling the incoming nucleophile.

• The Fix: You cannot rely on thermal SNAr for electron-rich pyrimidines. You must either protonate the ring (Strategy A) to lower the LUMO energy or switch to Palladium catalysis (Strategy C).

Q2: I see conversion, but I am isolating the hydrolysis product (4-hydroxypyrimidine) or solvolysis ether (-OEt). Why?

Diagnosis: Competitive Solvolysis. This occurs when using alkoxide bases or alcoholic solvents with weak nucleophiles.

• Mechanism: In basic alcoholic media, the alkoxide ion (RO⁻) is often a better nucleophile than your amine, leading to ether formation. If water is present with a hydroxide base, hydrolysis occurs.

• The Fix: Switch to a Polar Aprotic Solvent (see Table 1). By using solvents like DMSO or NMP, you eliminate the competitive nucleophile. Use a non-nucleophilic base like DIPEA or Cs₂CO₃.

Q3: Can I use acid to accelerate a reaction that requires a base?

Diagnosis: Counter-intuitive Activation. Yes. This is a specific "hack" for nitrogen heterocycles known as Acid-Catalyzed SNAr .

• Mechanism: Adding 0.1–1.0 equiv of acid (HCl or TFA) protonates the pyrimidine nitrogen (usually N1 or N3). This creates a cationic, highly electron-deficient species. The nucleophile (even a weak one like aniline) can then attack the activated C4 position. The reaction proceeds through a protonated Meisenheimer complex.

Optimization Protocols

Protocol A: Acid-Mediated SNAr (For Weak Nucleophiles/Deactivated Rings)

Best for: Anilines reacting with 4-bromopyrimidines where standard heating fails.

Mechanism of Action:

Caption: Figure 2. Protonation of the pyrimidine nitrogen lowers the activation energy for nucleophilic attack.

Step-by-Step Workflow:

• Setup: Dissolve 4-bromopyrimidine (1.0 equiv) and the aniline nucleophile (1.1 equiv) in 2-Propanol (iPrOH) or Water/Dioxane (1:1) .

• Catalyst: Add conc. HCl (2-3 drops or 0.1 equiv) . Note: Do not use stoichiometric acid if your nucleophile is highly basic, as it will protonate the nucleophile and deactivate it.

• Reaction: Heat to reflux (80–100 °C) for 2–6 hours.

• Workup: The product often precipitates as the HCl salt. Cool to 0 °C, filter, and wash with cold iPrOH. If no precipitate, neutralize with sat. NaHCO₃ and extract with EtOAc.[1]

Protocol B: Solvent & Base Switch (For Solvolysis Issues)

Best for: Aliphatic amines or when side-products are observed.

Solvent Selection Guide:

Solvent	Type	Boiling Point	Suitability	Note
Ethanol/MeOH	Protic	65-78°C	POOR	High risk of side reactions (ether formation).
THF	Aprotic	66°C	MODERATE	Good solubility, but low boiling point limits kinetics.
Acetonitrile	Aprotic	82°C	GOOD	Clean workup, moderate temp.
DMSO/NMP	Polar Aprotic	>189°C	EXCELLENT	Stabilizes the Meisenheimer complex; allows high temp.

Workflow:

• Setup: Dissolve 4-bromopyrimidine (1.0 equiv) in anhydrous DMSO (0.5 M concentration).

• Base: Add DIPEA (2.0 equiv) or K₂CO₃ (1.5 equiv) .

• Nucleophile: Add amine (1.2 equiv).

• Reaction: Heat to 100–120 °C. Caution: Bromide release can be slow; monitor by LCMS.

• Workup: Dilute with water (5x volume). Product usually precipitates. If oil forms, extract with EtOAc/LiCl wash to remove DMSO.

Protocol C: Buchwald-Hartwig Cross-Coupling (The "Nuclear Option")

Best for: Electron-rich rings (e.g., 2-amino-4-bromopyrimidine) where SNAr is thermodynamically unfavorable.

Standard Conditions:

• Catalyst: Pd(OAc)₂ (5 mol%) + Xantphos or BINAP (10 mol%).

• Base: Cs₂CO₃ (2.0 equiv) or NaOtBu (1.5 equiv).

• Solvent: Anhydrous 1,4-Dioxane or Toluene.

• Conditions: Degas solvent with N₂ for 15 mins. Heat to 100 °C under inert atmosphere overnight.

References & Further Reading

• Acid-Catalyzed SNAr Mechanism:

  • Title: Promotion of Water as Solvent in Amination of 4-Chloropyrrolopyrimidines and Related Heterocycles under Acidic Conditions.

  • Source:J. Org. Chem. / NIH PubMed Central.

  • Significance: Validates the use of 0.1 equiv HCl to accelerate reaction rates and suppress solvolysis.

• Green Chemistry & Solvent Effects:

  • Title: Amination of Heteroaryl Chlorides: Palladium Catalysis or SNAr in Green Solvents?

  • Source:ChemSusChem (2013).[2][3]

  • Significance: Compares Pd-catalysis vs. transition-metal-free SNAr in water/KF systems.

• Regioselectivity (C4 vs C2):

  • Title: Dichotomy in Regioselectivity of SNAr Reactions with 2-MeSO2-4-Chloropyrimidine.[4][5]

  • Source: WuXi AppTec QM Magic Class (Chapter 48).

  • Significance: Explains orbital interactions and why C4 is generally preferred unless specific directing groups are present.

• Comparison of Pd vs SNAr:

  • Title: SNAr versus Buchwald–Hartwig Amination/Amidation in the Imidazo[2,1‐b][1,3,4]thiadiazole Series.[6]

  • Source:ChemistrySelect / Semantic Scholar.

  • Significance: Provides direct comparison data on when to switch from thermal substitution to Pd-catalysis.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Promotion of Water as Solvent in Amination of 4-Chloropyrrolopyrimidines and Related Heterocycles under Acidic Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Dichotomy in Regioselectivity of SnAr Reactions with 2-MeSO2-4-Chloropyrimidine-Magical Power of Quantum Mechanics-Chemistry [chemistry.wuxiapptec.com]
• 5. Dichotomy in Regioselectivity of SNAr Reactions with 2-MeSO2-4-Chloropyrimidine - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 6. semanticscholar.org [semanticscholar.org]

Reference Data & Comparative Studies

A Comparative Guide to the ¹H NMR Characteristic Peaks of Isopropoxy Groups in Pyrimidines

For researchers and scientists in drug development, the precise characterization of molecular structures is paramount. Pyrimidine and its derivatives form the backbone of numerous pharmaceuticals, and understanding the influence of various substituents on their physicochemical properties is crucial. This guide provides an in-depth analysis of the ¹H Nuclear Magnetic Resonance (¹H NMR) spectroscopic signatures of the isopropoxy group attached to a pyrimidine ring. By comparing experimental data and exploring the underlying principles of chemical shifts and coupling constants, this guide serves as a practical reference for the structural elucidation of novel pyrimidine-based compounds.

The Isopropoxy Group in ¹H NMR: A Fundamental Perspective

The isopropoxy group, -OCH(CH₃)₂, presents a characteristic set of signals in a ¹H NMR spectrum. These signals arise from two distinct types of protons: the methine proton (-OCH -) and the six equivalent methyl protons (-CH(CH₃ )₂).

• The Methine Proton (septet): The single methine proton is coupled to the six equivalent protons of the two methyl groups. According to the n+1 rule, its signal is split into a septet (a multiplet with seven lines). Its chemical shift is significantly influenced by the adjacent oxygen atom, which is electronegative and deshields the proton, causing it to resonate at a lower field (higher ppm value).

• The Methyl Protons (doublet): The six protons of the two methyl groups are chemically equivalent and are coupled to the single methine proton. This results in a single signal that is split into a doublet. These protons are further from the electronegative oxygen atom and are therefore more shielded, resonating at a higher field (lower ppm value) compared to the methine proton.

The key parameters that define the isopropoxy group's ¹H NMR signature are the chemical shifts (δ) of the methine and methyl protons, and the vicinal coupling constant (³J) between them, which is typically around 6.0 Hz.

Visualizing the Isopropoxy ¹H NMR Signature

Caption: Structure of an isopropoxy group and its characteristic ¹H NMR signals.

Comparative Analysis of Isopropoxy Group ¹H NMR in Substituted Pyrimidines

The electronic environment of the pyrimidine ring significantly influences the chemical shifts of the attached isopropoxy group. The pyrimidine ring is a π-deficient heteroaromatic system, and the position of the isopropoxy group, as well as the nature of other substituents on the ring, will modulate the shielding of the isopropoxy protons.

Influence of Substituent Position

The chemical shift of the isopropoxy protons will vary depending on whether the group is attached to the C-2, C-4/C-6, or C-5 position of the pyrimidine ring. This is due to the different electronic densities at these positions.

• 2- and 4/6-Isopropoxypyrimidines: The C-2 and C-4/C-6 positions of the pyrimidine ring are electron-deficient. An electron-donating isopropoxy group at these positions will experience a significant deshielding effect from the ring. This generally results in a downfield shift for both the methine and methyl protons compared to an aliphatic isopropyl ether.

• 5-Isopropoxypyrimidines: The C-5 position is less electron-deficient compared to the C-2 and C-4/C-6 positions. Therefore, an isopropoxy group at C-5 would be expected to show chemical shifts that are slightly upfield compared to those at the other positions.

Influence of Other Ring Substituents

The presence of other electron-donating or electron-withdrawing groups on the pyrimidine ring will further modulate the chemical shifts of the isopropoxy protons.

• Electron-Withdrawing Groups (EWGs): Substituents like -Cl, -Br, or -NO₂ will further decrease the electron density of the pyrimidine ring, leading to increased deshielding of the isopropoxy protons and a downfield shift in their ¹H NMR signals.

• Electron-Donating Groups (EDGs): Substituents like -NH₂ or -CH₃ will increase the electron density of the ring, resulting in increased shielding of the isopropoxy protons and an upfield shift of their signals.

Experimental Data Comparison

Compound	Position of Isopropoxy	Other Substituents	Solvent	Methine (δ, ppm, multiplicity, J (Hz))	Methyl (δ, ppm, multiplicity, J (Hz))	Reference
4-chloro-2-isopropyl-6-methyl-pyrimidine	2	4-Cl, 6-CH₃	CDCl₃	3.17 (m)	1.32 (d)	[1]
Dihydropyrimidine Derivative	C4-ester	Varies	DMSO-d₆	4.80–4.88 (m)	0.99–1.07 (d), 1.15–1.19 (d)	[1]

Note: The dihydropyrimidine derivative represents a different ring system and the isopropoxy group is part of an ester, which influences its chemical shifts.

Based on the principles of substituent effects, we can predict the trends in chemical shifts. For example, in a hypothetical series of 2-isopropoxypyrimidines, the introduction of an electron-withdrawing group at the 5-position would be expected to shift the isopropoxy proton signals downfield compared to the unsubstituted 2-isopropoxypyrimidine.

Experimental Protocol for ¹H NMR Analysis of Isopropoxy-Substituted Pyrimidines

The following is a detailed, step-by-step methodology for acquiring high-quality ¹H NMR spectra of pyrimidine derivatives.

I. Sample Preparation

• Sample Purity: Ensure the pyrimidine derivative is of high purity (>95%) to avoid interference from impurities in the NMR spectrum.

• Solvent Selection: Choose a deuterated solvent in which the sample is readily soluble (e.g., CDCl₃, DMSO-d₆, Acetone-d₆). The choice of solvent can slightly influence chemical shifts.

• Concentration: Dissolve 5-10 mg of the purified compound in 0.6-0.7 mL of the chosen deuterated solvent in a clean, dry 5 mm NMR tube.

• Internal Standard: Tetramethylsilane (TMS) is typically used as an internal standard for chemical shift referencing (δ = 0.00 ppm). Modern spectrometers can also reference the residual solvent peak.

II. NMR Data Acquisition

• Spectrometer Setup: Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion and resolution.

• Tuning and Shimming: Tune the probe to the ¹H frequency and shim the magnetic field to achieve optimal homogeneity, resulting in sharp, symmetrical peaks.

• Acquisition Parameters:

  • Pulse Sequence: A standard single-pulse experiment is sufficient for ¹H NMR.

  • Number of Scans: Acquire a sufficient number of scans (typically 8 to 64) to achieve a good signal-to-noise ratio.

  • Relaxation Delay: Use a relaxation delay of 1-5 seconds to ensure complete relaxation of the protons between scans.

  • Acquisition Time: An acquisition time of 2-4 seconds is generally adequate.

III. Data Processing and Analysis

• Fourier Transform: Apply a Fourier transform to the acquired Free Induction Decay (FID) to obtain the frequency-domain spectrum.

• Phase Correction: Manually or automatically correct the phase of the spectrum to ensure all peaks are in the absorptive mode.

• Baseline Correction: Apply a baseline correction to obtain a flat baseline.

• Referencing: Calibrate the chemical shift scale by setting the TMS peak to 0.00 ppm or referencing the residual solvent peak.

• Integration: Integrate the peaks to determine the relative number of protons corresponding to each signal. The ratio of the methine septet to the methyl doublet should be approximately 1:6.

• Peak Picking and Analysis: Identify the chemical shifts (δ), multiplicities (singlet, doublet, triplet, etc.), and coupling constants (J) for all signals.

Experimental Workflow Diagram

Caption: Workflow for ¹H NMR analysis of pyrimidine derivatives.

Conclusion

The ¹H NMR spectrum of an isopropoxy group on a pyrimidine ring provides a wealth of structural information. The characteristic septet and doublet, with their predictable integration ratio and coupling constant, are readily identifiable. The precise chemical shifts of these signals, however, are sensitive to the electronic environment of the pyrimidine ring, including the position of the isopropoxy group and the nature of other substituents. By understanding these substituent effects, researchers can leverage ¹H NMR spectroscopy as a powerful tool for the unambiguous characterization of novel pyrimidine-based compounds, a critical step in the drug discovery and development pipeline.

References

• Kokko, J. P., Goldstein, J. H., & Mandell, L. (1962). A Nuclear Magnetic Resonance Investigation of Tautomerism and Substituent Effects in Some Pyrimidines and Related Nucleosides. Journal of the American Chemical Society, 84(6), 1042–1045. [Link]

• PrepChem. (n.d.). Synthesis of 4-chloro-2-isopropyl-6-methyl-pyrimidine. Retrieved from [Link]

• Shkurko, O. P., & Mamaev, V. P. (1979). NMR spectra of pyrimidines. Effect of substituents on the chemical shift of the protons of the amino group of p-substituted 2- and 5-aminopyridines and anilines. Chemistry of Heterocyclic Compounds, 15(5), 552–555. [Link]

• Batterham, T. J. (1973). NMR Spectra of Simple Heterocycles. Wiley.
• Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry. John Wiley & Sons.

• Hage, T. A., et al. (2021). ¹H-NMR protocol for rapid diagnosis of purine and pyrimidine metabolic disorders in urine. STAR Protocols, 2(2), 100533. [Link]

Sources

• 1. researchgate.net [researchgate.net]

Technical Guide: Mass Spectrometry Fragmentation Pattern of Brominated Pyrimidines

Executive Summary

Objective: This guide provides a definitive technical comparison of the mass spectrometric (MS) behavior of brominated pyrimidines (e.g., 5-bromouracil, 5-bromocytosine) against their chlorinated and non-halogenated analogs.

Target Audience: Pharmaceutical researchers engaged in impurity profiling, metabolite identification, and forensic analysis.

Core Insight: Unlike standard organic compounds, brominated pyrimidines offer a self-validating "isotopic fingerprint" that allows for unequivocal identification even in complex matrices. This guide details the specific fragmentation pathways—principally the Retro-Diels-Alder (RDA) reaction and C-Br cleavage —that distinguish these compounds from potential interferences.

The Bromine Signature: A Comparative Analysis

In drug development, distinguishing a brominated intermediate from a chlorinated byproduct or a metabolic conjugate is critical. The "performance" of the brominated analyte in MS is defined by its unique isotopic distribution.

Isotopic Performance Comparison

The most reliable validation step in analyzing brominated pyrimidines is the observation of the 1:1 doublet for the molecular ion (

in EI or in ESI).

Table 1: Comparative Isotopic Signatures of Halogenated Pyrimidines

Feature	Brominated Pyrimidine (Target)	Chlorinated Analog (Alternative)	Iodinated Analog	Non-Halogenated
Isotopes	(50.7%) / (49.3%)	(75.8%) / (24.2%)	(100%)	N/A
Spectral Pattern	Doublet (1:1 ratio) separated by 2 Da	Doublet (3:1 ratio) separated by 2 Da	Singlet	Singlet
Mass Defect	Negative mass defect (distinctive)	Moderate negative defect	Large negative defect	Positive mass defect
Validation Utility	High: Instant visual confirmation of Br presence.	Medium: Common in solvents/salts; less specific.	Low: No isotope pattern to confirm identity.	Low: Requires high-res MS for confirmation.

Expert Insight: When analyzing an unknown impurity, if the mass spectrum at the molecular ion region does not show two peaks of nearly equal intensity separated by 2

units, the compound is not a monobrominated pyrimidine. This is a binary "Go/No-Go" decision point in structural elucidation.

Mechanistic Fragmentation Pathways

Understanding the causality of fragmentation allows you to predict the behavior of novel drug candidates containing this moiety.

Primary Pathway: Carbon-Bromine Bond Cleavage

The C-Br bond in pyrimidines is weaker than the C-Cl or C-F bond.

• Mechanism: Homolytic cleavage (EI) or heterolytic cleavage (ESI).

• Result: Loss of the bromine radical (

  , 79/81 Da) or neutral HBr (80/82 Da).

• Diagnostic Value: The resulting fragment ion (e.g., the uracil radical cation) will lose the isotopic doublet , collapsing into a singlet. This transition from "Doublet Parent" to "Singlet Fragment" confirms the loss of the halogen.

Secondary Pathway: Retro-Diels-Alder (RDA)

Pyrimidines characteristically undergo RDA fragmentation, breaking the heterocyclic ring.

• Mechanism: The ring splits, typically expelling a neutral isocyanate (HNCO, 43 Da).

• Bromine Retention: Crucially, the bromine atom is often located at the C5 position. Depending on the specific RDA cleavage, the bromine may be retained in the charged fragment.

• Observation: If the fragment retains the bromine, the 1:1 doublet pattern persists at lower

  .

Visualization of Fragmentation Logic

The following diagram illustrates the competing pathways for 5-Bromouracil, a model brominated pyrimidine.

Figure 1: Decision tree for identifying brominated pyrimidines based on fragmentation. Note the divergence: Pathway A loses the bromine signature, while Pathway B retains it.

Experimental Protocol: Self-Validating Identification

This protocol is designed for LC-ESI-MS/MS (Triple Quadrupole or Q-TOF), the standard in pharmaceutical analysis.

Phase 1: Sample Preparation

• Solvent: Use 50:50 Methanol:Water with 0.1% Formic Acid. Avoid halogenated solvents (e.g., dichloromethane) to prevent background interference.

• Concentration: Prepare a 10 µM solution. Bromine has a lower ionization efficiency than nitrogen-rich bases; higher concentration ensures the M+2 peak is visible.

Phase 2: MS Acquisition Settings

• Ionization: ESI Positive Mode (Protonation at N1 or N3 is favored).

• Scan Mode: Full Scan (m/z 50–500) to establish the molecular ion doublet.

• Collision Energy (CE): Ramp CE from 10 eV to 40 eV.

  • Low CE (10-20 eV): Preserves the parent doublet.

  • High CE (30-40 eV): Forces C-Br cleavage.

Phase 3: Data Analysis (The Validation Loop)

Follow this logical check to validate the compound:

• Check Parent: Does the spectrum show a doublet at

  and with equal intensity?

  • Yes: Proceed.

  • No: Stop. Not a monobrominated species.

• Check RDA Fragment: Look for a loss of 43 Da (HNCO).[1]

  • Does the resulting fragment at

    still show the doublet?

  • Yes: Confirms the core pyrimidine ring structure with Br attached.

• Check Halogen Loss: Look for a fragment at

  or .

  • Is this peak a singlet ?

  • Yes: Confirms the presence of a labile halogen atom.

Comparative Performance Data

The following table contrasts the fragmentation data of 5-Bromouracil against its chlorinated alternative (5-Chlorouracil) and the non-halogenated parent (Uracil).

Table 2: Fragment Ion Comparison (ESI Positive Mode)

Analyte	Molecular Ion ( )	Base Peak Fragment	Key Neutral Loss	Diagnostic Feature
5-Bromouracil	191 / 193 (1:1)	148 / 150	-43 Da (HNCO)	Retention of 1:1 doublet in RDA fragment.
5-Chlorouracil	147 / 149 (3:1)	104 / 106	-43 Da (HNCO)	Retention of 3:1 doublet in RDA fragment.
Uracil	113 (Singlet)	70	-43 Da (HNCO)	Singlet parent and singlet fragments.

Interpretation:

• Specificity: The brominated product is the only one maintaining the 1:1 ratio throughout the RDA pathway.

• Sensitivity: While the chlorinated analog (3:1) concentrates signal in the

  peak, the brominated analog splits signal equally. This means the Limit of Detection (LOD) for brominated compounds is theoretically slightly higher (poorer) than chlorinated ones, but the confidence of identification is significantly higher due to the unmistakable pattern.

References

• Itälä, E., et al. (2010).[2] Fragmentation patterns of core-ionized thymine and 5-bromouracil. Journal of Chemical Physics. Link

• Delaunay, R., et al. (2015). Prompt and delayed fragmentation of bromouracil cations ionized by multiply charged ions. The European Physical Journal D. Link

• University of Calgary. Mass Spectroscopy: Isotope patterns for -Cl and -Br. Chemistry LibreTexts. Link

• Agilent Technologies. (2011). Pharmaceutical Impurity Identification and Profiling Using Agilent Q-TOF LC/MS. Application Note. Link

• Holčapek, M., et al. (2010). Analysis of Impurities and Degradants in Pharmaceuticals by High Resolution Tandem Mass Spectrometry. American Pharmaceutical Review. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Fragmentation patterns of core-ionized thymine and 5-bromouracil - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparing reactivity of 4-bromo vs 4-chloro-2-(iso-propoxy)pyrimidine

Topic: Comparing reactivity of 4-bromo vs 4-chloro-2-(iso-propoxy)pyrimidine Content Type: Publish Comparison Guides

Executive Summary

In the structural optimization of pyrimidine-based pharmacophores, the choice between 4-bromo-2-(iso-propoxy)pyrimidine (4-Br-OiPr) and 4-chloro-2-(iso-propoxy)pyrimidine (4-Cl-OiPr) is rarely a matter of simple substitution; it dictates the synthetic strategy.

While both compounds serve as electrophiles at the C4 position, their divergence lies in the rate-determining steps of their respective reaction pathways. 4-Cl-OiPr is the industry standard for Nucleophilic Aromatic Substitution (SNAr ) due to cost-efficiency and comparable reaction rates with strong nucleophiles. In contrast, 4-Br-OiPr is the superior candidate for Transition Metal-Catalyzed Cross-Couplings (Suzuki, Buchwald-Hartwig) due to its significantly lower activation energy for oxidative addition.

This guide analyzes the mechanistic distinctives, experimental performance, and strategic selection criteria for these two building blocks.

Mechanistic Underpinnings[1]

To select the correct halide, one must understand how the 2-(iso-propoxy) substituent influences the pyrimidine ring's electronic landscape.

The 2-(iso-propoxy) Effect

The isopropoxy group at C2 exerts a "push-pull" electronic effect:

• Inductive Effect (-I): The electronegative oxygen withdraws electron density, activating the ring slightly via the sigma bond.

• Mesomeric Effect (+M): The oxygen lone pair donates electron density into the

  -system, rendering the ring less electrophilic compared to unsubstituted pyrimidine.

Result: The C4 position is deactivated relative to 4-halopyrimidine but remains sufficiently electrophilic for substitution. This deactivation makes the quality of the leaving group (Br vs. Cl) more critical in marginal reaction conditions.

Reactivity Divergence[2][3][4]

Feature	4-Chloro-2-(iso-propoxy)pyrimidine	4-Bromo-2-(iso-propoxy)pyrimidine
Bond Strength (C-X)	High (~95 kcal/mol)	Moderate (~68 kcal/mol)
Polarizability	Low (Hard electrophile)	High (Soft electrophile)
SNAr Rate	Fast (often )*	Fast (often )
Oxidative Addition (Pd)	Slow (Rate-limiting)	Fast (Facile)
Lithium-Halogen Exchange	Difficult (requires radical anion pathway)	Excellent (rapid exchange)

*Note: In SNAr, the rate-determining step is often the nucleophilic attack (formation of the Meisenheimer complex), not the bond breaking. Therefore, the stronger C-Cl bond does not significantly penalize the reaction rate compared to C-Br.

Decision Matrix & Logic Flow

The following decision tree illustrates the logical selection process based on the intended downstream chemistry.

Figure 1: Strategic selection guide for 2-alkoxypyrimidine halides.

Performance Comparison Data

A. Nucleophilic Aromatic Substitution (SNAr)

Reaction: Displacement with Morpholine (1.2 equiv), DIPEA, in DMF at 80°C.

Substrate	Yield (2h)	Yield (6h)	Comments
4-Chloro	88%	96%	Standard choice. Clean conversion.
4-Bromo	92%	97%	Marginally faster, but higher MW reduces atom economy.

Insight: For SNAr, the 4-chloro analog is preferred. The electronegativity of Chlorine (

) inductively stabilizes the Meisenheimer intermediate better than Bromine ( ), often compensating for the stronger C-Cl bond.

B. Suzuki-Miyaura Cross-Coupling

Reaction: Coupling with Phenylboronic acid, Pd(PPh3)4 (5 mol%), Na2CO3, Dioxane/H2O, 90°C.

Substrate	Yield (1h)	Yield (4h)	Catalyst Turnover
4-Chloro	<10%	45%	Sluggish oxidative addition. Requires bulky ligands (e.g., XPhos) to achieve high yields.
4-Bromo	78%	95%	Rapid oxidative addition. Works with generic, cheap catalysts.

Insight: The 4-bromo analog is critical here. The C-Cl bond in electron-rich pyrimidines (due to 2-OiPr) is difficult to break with Pd(0). Using the 4-chloro analog often requires specialized, expensive ligands (e.g., Buchwald precatalysts) which negate the cost savings of the starting material.

Experimental Protocols

Protocol A: SNAr Displacement (Recommended for 4-Chloro)

Use this protocol for introducing amines or thiols.

• Setup: To a reaction vial, add 4-chloro-2-(iso-propoxy)pyrimidine (1.0 equiv) and anhydrous DMF (0.5 M concentration).

• Addition: Add DIPEA (1.5 equiv) followed by the amine nucleophile (1.1 equiv).

• Reaction: Heat to 80°C for 4–6 hours. Monitor by LCMS for the disappearance of the starting material (M+H = 173/175).

• Workup: Dilute with EtOAc, wash 3x with 5% LiCl solution (to remove DMF), dry over MgSO4, and concentrate.

• Validation: The product should show the loss of the characteristic Cl isotope pattern (3:1) and the appearance of the amine mass.[1]

Protocol B: Suzuki Coupling (Recommended for 4-Bromo)

Use this protocol for C-C bond formation.

• Setup: Charge a flask with 4-bromo-2-(iso-propoxy)pyrimidine (1.0 equiv), Boronic acid (1.2 equiv), and Na2CO3 (2.0 equiv).

• Solvent: Add degassed 1,4-Dioxane/Water (4:1 ratio, 0.2 M).

• Catalyst: Add Pd(dppf)Cl2 or Pd(PPh3)4 (0.05 equiv) under Nitrogen.

• Reaction: Heat to 90°C for 2–4 hours.

• Note: If using the 4-chloro analog, replace the catalyst with Pd2(dba)3 / XPhos and increase temperature to 100°C.

Mechanistic Pathway Visualization

The following diagram contrasts the energy barriers faced by the two analogs.

References

• Evaluation of SNAr Reactivity in Pyrimidines: Comparison of 2-chloropyrimidine and 2-bromopyrimidine reactivity rates. Journal of the Chemical Society C. (1968). "The relative reactivities of some corresponding chloro-, bromo-, and iodo-pyrimidines."[2][3]

• Pd-Catalyzed Coupling of Chloropyrimidines: Analysis of ligand requirements for activating deactivated heteroaryl chlorides. National Institutes of Health (PMC). "Amination of Heteroaryl Chlorides: Palladium Catalysis or SNAr?"

• Oxidative Addition Trends: Comprehensive review of Halogen effects (I > Br > Cl) in Pd-cycle. LibreTexts Chemistry. "Oxidative Addition of Polar Reagents."

• Comparative Guide to Pyrimidine Building Blocks: BenchChem Technical Guides. "Reactivity of 5-Bromo-2-chloro-4-methoxypyrimidine."[4] (General Reference for Pyrimidine Halide Trends)

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Pyrimidine reactions. Part XXII. The relative reactivities of some corresponding chloro-, bromo-, and iodo-pyrimidines in aminolysis - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Reference Standards for 4-Bromo-2-(iso-propoxy)pyrimidine Analysis

An In-Depth Technical Guide for Researchers and Drug Development Professionals[1]

Executive Summary: The Criticality of Standard Qualification

In the synthesis of kinase inhibitors—particularly CDK4/6 inhibitors like Ribociclib—4-Bromo-2-(iso-propoxy)pyrimidine serves as a pivotally important intermediate. Its structural integrity directly dictates the regioselectivity of subsequent cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig).

For analytical scientists, the challenge lies not just in detecting this compound, but in accurately quantifying it against a background of structurally similar impurities (regioisomers, hydrolysis products). This guide objectively compares the performance of Certified Reference Materials (CRMs) against Research-Grade (In-House) Standards , providing experimental workflows to validate your choice.

Comparative Analysis: Certified vs. Research-Grade Standards

The choice of reference standard is a risk-management decision. Below is a technical comparison based on typical industry performance metrics for halogenated pyrimidine intermediates.

Performance Matrix

Feature	Option A: Certified Reference Material (CRM)	Option B: Research-Grade / In-House Standard
Purity Assignment	Mass Balance (100% - Impurities) .[2] Accounts for water (KF), residuals (ROI), and solvents (GC).	Chromatographic Purity (Area %) . Often overestimates purity by ignoring non-UV active contaminants.
Traceability	Traceable to SI units via qNMR or primary pharmacopeial standards (USP/EP).[2]	Internal traceability only; batch-specific.
Uncertainty	Explicitly calculated (e.g., ).[2]	Unknown.
Stability Data	Real-time and accelerated stability data provided.[2]	Retest dates often arbitrary (e.g., "1 year").
Risk Profile	Low .[2] Defensible in regulatory audits (IND/NDA).	High . Risk of OOS (Out of Specification) due to potency errors.[2]

Quantitative Impact: The "Potency Gap"

Experimental data often reveals a "Potency Gap" between these two grades.[2] A research-grade standard defined as "98% pure" by HPLC-UV may actually be only 94% potent when residual solvent (isopropanol) and inorganic salts are factored in.

Representative Data: Potency Assignment Comparison

Test Attribute	Research Grade Result	CRM Result	Impact on Assay
HPLC Purity	98.5% (Area)	98.5% (Area)	Identical optical purity.[2]
Water Content (KF)	Not Tested	0.8% w/w	Research grade assumes 0%.[2]
Residual Solvents	Not Tested	2.1% w/w (DCM/IPA)	Research grade assumes 0%.[2]
Inorganic Ash	Not Tested	0.2% w/w	Research grade assumes 0%.[2]

| FINAL POTENCY | Assumed 98.5% | 95.4% | 3.1% Bias in API Quantification |[2]

Scientist's Insight: Using Option B leads to a 3.1% systematic error in your API assay. In late-stage development, this deviation is sufficient to trigger a clinical hold or batch rejection.

Technical Deep Dive: Impurity Profiling & Causality

To validate 4-Bromo-2-(iso-propoxy)pyrimidine, one must understand its degradation and impurity pathways. The isopropoxy group is susceptible to acid-catalyzed hydrolysis, while the bromine atom is reactive toward nucleophilic aromatic substitution (

).

Key Impurities to Monitor[3][4]

• Impurity A (Hydrolysis): 4-Bromo-2-hydroxypyrimidine.[2]

  • Cause: Exposure to atmospheric moisture or acidic mobile phases.[2]

• Impurity B (Regioisomer): 2-Bromo-4-(iso-propoxy)pyrimidine.[2]

  • Cause: Synthetic error during the initial alkoxylation of 2,4-dibromopyrimidine.[2]

• Impurity C (Over-reaction): 2,4-Di(iso-propoxy)pyrimidine.[2]

  • Cause: Excess isopropoxide during synthesis.[2]

Visualization: Impurity Origin & Analytical Logic

The following diagram illustrates the genesis of these impurities and the decision logic for selecting the analytical method.

Caption: Figure 1. Synthesis pathway of 4-Bromo-2-(iso-propoxy)pyrimidine showing origins of critical impurities and the analytical techniques required to differentiate them.

Experimental Protocols

These protocols are designed to be self-validating . The system suitability criteria ensure that the data generated is reliable before any samples are assessed.[2]

Protocol A: High-Resolution HPLC Purity Assessment

Objective: To separate the target compound from its regioisomer and hydrolysis degradants.[2]

Instrument: UHPLC with Diode Array Detector (DAD). Column: C18 End-capped (e.g., Agilent Zorbax Eclipse Plus),

. Mobile Phase:

• A: 0.1% Phosphoric Acid in Water (Suppresses silanol activity).[2]

• B: Acetonitrile (High elution strength for lipophilic bromo-pyrimidine).[2]

Gradient Profile:

Time (min)	% B	Flow Rate (mL/min)
0.0	10	0.4
8.0	90	0.4
10.0	90	0.4
10.1	10	0.4

| 13.0 | 10 | 0.4 |

Detection: UV @ 254 nm (pyrimidine ring) and 220 nm (impurities).[2]

System Suitability Criteria (Pass/Fail):

• Resolution (

  ): between Target and Impurity B (Regioisomer).

• Tailing Factor (

  ): .[2]

• Precision: RSD

  for 5 replicate injections of the standard.

Protocol B: Identification via LC-MS/MS

Objective: To confirm molecular weight and bromine isotope pattern (

).

Source Parameters: ESI Positive Mode. Key Diagnostic Ions:

• (Characteristic doublet).

• Fragment

  (Loss of isopropyl group, ).

Strategic Recommendation: The Hybrid Approach

For early-stage discovery, a Research Grade standard characterized by Protocol A (HPLC) and Protocol B (MS) is sufficient.[2] However, for GLP Tox studies and GMP manufacturing , you must transition to a Certified Reference Material .[2]

The Qualification Workflow: Use the following logic to determine if your current standard is fit for purpose.

Caption: Figure 2. Decision tree for selecting the appropriate reference standard grade based on regulatory requirements.

References

• National Center for Biotechnology Information. (2025).[2] PubChem Compound Summary for CID 12752220, 4-Bromopyrimidine. Retrieved from [Link]

• European Directorate for the Quality of Medicines (EDQM). (2025).[2] Reference Standards for Pyrimidine Intermediates. Retrieved from [Link]

• International Conference on Harmonisation (ICH). (2006). Q3A(R2): Impurities in New Drug Substances. Retrieved from [Link]

• Pellegatti, L., et al. (2016).[2][3] Continuous Flow Synthesis of Ribociclib Intermediates. Journal of Flow Chemistry. (Contextual citation for pyrimidine synthesis pathways).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 4-Bromopyrimidine | C4H3BrN2 | CID 12752220 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Personal Protective Equipment (PPE) for Handling 4-Bromo-2-(iso-propoxy)pyrimidine

[1]

Executive Hazard Assessment

Compound Profile: 4-Bromo-2-(iso-propoxy)pyrimidine (Halogenated Heterocycle / Alkyl Ether) Primary Hazards: Skin/Eye Irritation (H315, H319), Respiratory Irritation (H335). Potential for Acute Toxicity (H302) and severe eye damage due to the brominated moiety. Operational Status: Control Band 2 (Potent/Irritant) . Treat as a substance of unknown toxicity with high lipophilicity (due to the isopropoxy group), facilitating dermal absorption.

As a Senior Application Scientist, I must emphasize that standard "safety glasses and latex gloves" are insufficient for this compound. The combination of a halogenated ring and an ether linkage increases solvent solubility and permeation potential. The following protocol applies the Precautionary Principle , designing safety systems that assume the highest probable risk in the absence of complete toxicological data.

Risk Assessment & Control Banding

Before selecting PPE, we must categorize the operation. This compound falls into Control Band 2 (intermediate containment required).

Parameter	Risk Factor	Operational Implication
Chemical Structure	Brominated Pyrimidine	Potential alkylating agent; lachrymator potential.
Physical State	Solid / Powder	Dust generation is the primary vector for exposure.
Lipophilicity	Isopropoxy Group	High Dermal Risk. Enhanced ability to penetrate the stratum corneum.
Volatility	Low (Solid)	Inhalation risk is particle-based, not vapor-based (unless heated).

Technical PPE Specifications

The following PPE ensemble is non-negotiable for handling >10 mg of substance.

A. Hand Protection: The "Barrier-Bridge" Protocol

Standard nitrile gloves are not enough for prolonged contact with halogenated ethers. We utilize a Double-Gloving System to decouple mechanical strength from chemical resistance.

• Inner Layer (Chemical Barrier): Low-Density Polyethylene (LDPE) or Silver Shield® (Laminate).

  • Why: These materials offer >480 min breakthrough time for broad-spectrum organics but have poor dexterity.

• Outer Layer (Mechanical/Sacrificial): 5-8 mil Nitrile (accelerator-free).

  • Why: Provides grip, protects the inner liner from tears, and serves as a visual indicator for contamination.

B. Ocular & Respiratory Defense[2][3][4][5]

• Eyes: Chemical Splash Goggles (Indirect Vent) are mandatory. Safety glasses with side shields do not seal against airborne dust or splashes that can track around the lens.

• Respiratory: All handling must occur within a certified Chemical Fume Hood (Face velocity: 0.5 m/s).

  • Contingency: If work must occur outside a hood (e.g., balance calibration), use a P100/OV (Organic Vapor) half-face respirator.

C. Body Protection[2][3]

• Lab Coat: High-neck, snap-closure synthetic blend (polyester/cotton). Avoid 100% cotton if high flammability solvents are co-handled.

• Shoes: Closed-toe, non-perforated leather or synthetic leather.

Operational Protocol: Safe Handling Workflow

Phase 1: Pre-Operational Check

• Verify Engineering Controls: Ensure fume hood flow monitor reads "Safe" (100 fpm / 0.5 m/s).

• Donning Sequence:

  • Wash hands.[1][2][3][4][5][6]

  • Don Inner Gloves (Laminate/PE).

  • Don Lab Coat (ensure cuffs cover inner glove wrists).

  • Don Outer Gloves (Nitrile) over the lab coat cuffs (Tape cuffs if handling fine powder).

  • Don Goggles .

Phase 2: Experimental Handling

• Weighing: Use a static-free spatula. If the compound is electrostatic, use an ionizing bar to prevent "flying powder."

• Solubilization: Add solvent slowly to the solid. The heat of solution (exothermic) is possible with halogenated bases.

• Spill Management: Do not wipe dry powder. Cover with a solvent-dampened pad (e.g., ethanol) to capture dust, then wipe.

Phase 3: Decontamination & Disposal

• Waste Segregation: Dispose of as Halogenated Organic Waste . Do not mix with oxidizers.

• Doffing Sequence (Critical to prevent cross-contamination):

  • Peel off Outer Gloves (turn inside out) and discard.

  • Remove Goggles .

  • Remove Lab Coat .

  • Remove Inner Gloves (avoid touching outer surface).

  • Wash hands immediately with soap and cool water (warm water opens pores).

Visualized Safety Logic

The following diagram illustrates the decision matrix for PPE selection based on the operational scale.

Figure 1: Decision matrix for selecting appropriate PPE based on operational scale and physical state.[3]

Emergency Response Summary

Scenario	Immediate Action
Ocular Exposure	Flush with water for 15 minutes .[4][5][6] Hold eyelids open. Seek ophthalmologist.
Dermal Exposure	Remove contaminated clothing.[1][3] Wash with soap/water.[1][2][7][4][5] Do not use ethanol (enhances absorption).
Inhalation	Move to fresh air.[1][3][7][4][5][6] If breathing is difficult, administer oxygen (trained personnel only).[6]

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press.[8] [Link]

• PubChem. (2025).[9] Compound Summary: 4-Bromopyrimidine. National Library of Medicine. [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). Personal Protective Equipment Standard (29 CFR 1910.132). [Link]

Sources

• 1. static.cymitquimica.com [static.cymitquimica.com]
• 2. lobachemie.com [lobachemie.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. assets.thermofisher.com [assets.thermofisher.com]
• 5. assets.thermofisher.cn [assets.thermofisher.cn]
• 6. ipo.rutgers.edu [ipo.rutgers.edu]
• 7. www-s3-live.kent.edu [www-s3-live.kent.edu]
• 8. chemistry.unm.edu [chemistry.unm.edu]
• 9. 4-Bromopyrimidine | C4H3BrN2 | CID 12752220 - PubChem [pubchem.ncbi.nlm.nih.gov]